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(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate Documentation Hub

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  • Product: (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate
  • CAS: 64910-68-5

Core Science & Biosynthesis

Foundational

Molecular Architecture, Physicochemical Profiling, and Synthetic Methodologies of (4-Aminophenyl) 3-Amino-4-Chlorobenzenesulfonate

Target Audience: Researchers, Polymer Scientists, and Medicinal Chemists Compound CAS: 64910-68-5 Executive Overview (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate is a highly specialized, bifunctional diamine monomer...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Polymer Scientists, and Medicinal Chemists Compound CAS: 64910-68-5

Executive Overview

(4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate is a highly specialized, bifunctional diamine monomer characterized by a central sulfonate ester linkage. In advanced materials science, diamines of this class are critical precursors for the synthesis of high-performance polyimides, polyamides, and epoxy cross-linkers. The incorporation of a sulfonate ester bridge imparts unique thermal flexibility and solubility to polymer backbones, while the ortho-chloro substitution provides inherent flame retardancy and alters the electronic landscape of the molecule. This whitepaper dissects the structural nuances, physicochemical properties, and chemoselective synthetic protocols required to handle and utilize this compound effectively.

Physicochemical Properties & Quantitative Data

Understanding the baseline physicochemical parameters of (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate is essential for predicting its behavior in both biological assays and polymerization matrices. The data below is synthesized from the and predictive models from .

PropertyValueAnalytical Significance
Molecular Formula C₁₂H₁₁ClN₂O₃SDefines elemental composition.
Molecular Weight 298.745 g/mol Standard for stoichiometric calculations.
Monoisotopic Mass 298.01788 DaTarget for High-Resolution Mass Spectrometry (HRMS).
Predicted XlogP 2.3Indicates moderate lipophilicity; suitable for cellular permeability if used as a pharmacophore.
Topological Polar Surface Area 94.8 ŲSuggests good hydrogen-bonding capacity, influencing polymer chain interactions.
Predicted CCS [M+H]⁺ 162.4 ŲCollision Cross Section for ion mobility spectrometry validation.
Predicted CCS[M-H]⁻ 169.1 ŲNegative mode CCS for orthogonal MS validation.

Molecular Architecture & Differential Nucleophilicity

A critical feature of this molecule is the presence of two primary amino groups situated in vastly different electronic environments. As an Application Scientist, recognizing this asymmetry is paramount when designing step-growth polymerizations or selective derivatizations.

  • The Phenyl Ester Amine: The amino group on the phenol-derived ring is para to the sulfonate ester oxygen. Because the ether-like oxygen can donate electron density via resonance, this ring is relatively electron-rich, making this amine highly nucleophilic.

  • The Benzenesulfonate Amine: The amino group on the sulfonyl-derived ring is subjected to the strong electron-withdrawing inductive and resonance effects of the adjacent sulfonyl group (-SO₂-) and the ortho-chlorine atom.

Causality: The electron-withdrawing groups deplete the electron density of the benzenesulfonate ring. Consequently, the basicity and nucleophilicity of this specific amine are significantly suppressed compared to its counterpart. If subjected to an electrophile (e.g., an acid chloride during polymerization), the phenyl ester amine will react first, allowing for highly controlled, sequential chain-extension reactions.

ElectronicEffects Core (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate Ring1 Phenyl Ester Ring (Amine 1) Core->Ring1 Ring2 Benzenesulfonate Ring (Amine 2) Core->Ring2 Effect1 Electron-donating ether oxygen increases electron density Ring1->Effect1 Effect2 Electron-withdrawing Cl and Sulfonyl decrease electron density Ring2->Effect2 Result1 Higher Basicity & Nucleophilicity Effect1->Result1 Result2 Lower Basicity & Nucleophilicity Effect2->Result2

Differential nucleophilicity of the primary amines driven by electronic environments.

Chemoselective Synthetic Methodologies

A common pitfall in synthesizing aminophenyl benzenesulfonates is attempting a direct coupling between 4-aminophenol and 3-amino-4-chlorobenzenesulfonyl chloride. Because primary amines are vastly superior nucleophiles compared to phenols, a direct reaction will preferentially yield a sulfonamide rather than the desired sulfonate ester.

To bypass this, we employ a self-validating Dinitro Precursor Strategy , drawing on established principles of comparative reactivity .

Step-by-Step Protocol: Dinitro Route to Sulfonate Esters

Phase 1: Chemoselective O-Sulfonylation

  • Preparation: Charge a flame-dried 250 mL round-bottom flask with 4-nitrophenol (1.0 eq, 10 mmol) and 50 mL of anhydrous dichloromethane (DCM).

  • Base Addition: Add triethylamine (TEA, 1.5 eq, 15 mmol) and cool the mixture to 0 °C in an ice bath under a continuous argon purge.

  • Coupling: Dissolve 3-nitro-4-chlorobenzenesulfonyl chloride (1.05 eq, 10.5 mmol) in 20 mL of anhydrous DCM. Add this solution dropwise to the flask over 30 minutes.

    • Causality: Utilizing nitro-substituted precursors completely eliminates nucleophilic competition. The phenolic hydroxyl is the sole nucleophile, ensuring 100% chemoselective O-sulfonylation (ester formation).

  • Workup: Allow the reaction to warm to room temperature and stir for 4 hours. Monitor via TLC (Hexanes:EtOAc 3:1). Once the starting material is consumed, quench with 50 mL of distilled water. Extract the organic layer, wash with 1M HCl, followed by brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the dinitro sulfonate ester intermediate.

Phase 2: Global Reduction via Béchamp Method 5. Dissolution: Dissolve the crude dinitro intermediate in a 4:1 mixture of Ethanol and Ethyl Acetate (50 mL). 6. Reduction: Add Iron (Fe) powder (10 eq) and a catalytic amount of aqueous ammonium chloride (NH₄Cl).

  • Causality: The Béchamp reduction (Fe/NH₄Cl or Fe/HCl) is specifically chosen over Palladium-catalyzed hydrogenation (Pd/C, H₂). Palladium catalysts carry a high risk of inducing hydrodehalogenation, which would cleave the critical aryl-chloride bond. Iron powder selectively reduces the nitro groups to amines while leaving the aryl chloride intact.

  • Reflux & Isolation: Reflux the suspension vigorously for 3 hours. Filter the hot mixture through a pad of Celite to remove iron oxides. Concentrate the filtrate and recrystallize the crude product from hot ethanol to afford pure (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate.

SynthWorkflow A 4-Nitrophenol + Base C Dinitro Sulfonate Ester Intermediate A->C Nucleophilic Substitution B 3-Nitro-4-chlorobenzenesulfonyl Chloride B->C O-Sulfonylation D Béchamp Reduction (Fe/NH4Cl) C->D Global Reduction E (4-Aminophenyl) 3-amino- 4-chlorobenzenesulfonate D->E Yielding Diamine

Synthetic workflow utilizing dinitro precursors to ensure chemoselectivity.

Analytical Validation

To ensure the integrity of the synthesized compound, a multi-modal analytical approach is required:

  • LC-MS (ESI+): The reaction product must exhibit a dominant peak at m/z 299.025, corresponding to the [M+H]⁺ adduct. The presence of the chlorine isotope pattern (approximate 3:1 ratio of M : M+2) will validate the retention of the aryl chloride bond post-reduction.

  • FTIR Spectroscopy: Successful reduction is confirmed by the disappearance of strong asymmetric and symmetric -NO₂ stretching bands (typically around 1530 cm⁻¹ and 1350 cm⁻¹) and the emergence of primary amine N-H stretching doublets (3400–3300 cm⁻¹). The strong sulfonate ester S=O stretches will remain prominent at 1370 cm⁻¹ and 1180 cm⁻¹.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 1653057, 4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate." PubChem,[Link].

  • PubChemLite. "64910-68-5 (C12H11ClN2O3S) - Predicted Collision Cross Section and Mass Spectrometry Data." University of Luxembourg,[Link].

Exploratory

Technical Whitepaper: Handling, Safety, and Experimental Workflows for (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate

Executive Summary & Chemical Identity (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS: 64910-68-5) is a bifunctional organic compound characterized by a sulfonate ester linkage bridging two aniline derivatives[1]....

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS: 64910-68-5) is a bifunctional organic compound characterized by a sulfonate ester linkage bridging two aniline derivatives[1]. In drug development and synthetic chemistry, molecules containing sulfonate esters are highly valued as electrophilic intermediates, while the primary amine groups offer versatile sites for functionalization. However, this dual reactivity necessitates stringent handling protocols to prevent premature degradation and ensure experimental reproducibility.

As a Senior Application Scientist, I approach the handling of this compound not merely as a regulatory requirement, but as a critical parameter of experimental design. Failure to respect the reactivity of the sulfonate ester bond will lead to compromised stock solutions, yielding false negatives or anomalous data in downstream biological or chemical assays.

Physicochemical Profiling

Understanding the physical properties of the compound is the first step in designing a robust experimental protocol. The molecular weight is 298.75 g/mol , and the structure contains multiple hydrogen-bond donors and acceptors that dictate its solubility profile[2].

Table 1: Key Physicochemical Properties

PropertyValueCausality / Implication for Handling
IUPAC Name (4-aminophenyl) 3-amino-4-chlorobenzenesulfonateDictates precise nomenclature in regulatory filings[2].
CAS Number 64910-68-5Primary identifier for SDS retrieval and inventory tracking[1].
Molecular Formula C12H11ClN2O3SContains halogen and sulfur; requires specific halogenated waste disposal[1].
Molecular Weight 298.75 g/mol Used for precise molarity calculations in stock preparation[2].
Structural Features Sulfonate ester, two primary amines, aryl chlorideHigh risk of hydrolysis in protic solvents; potential for intermolecular aminolysis.

Toxicological Mechanisms & GHS Safety Data

Safety is an integral part of experimental integrity. According to the Globally Harmonized System (GHS), this compound is classified under Acute Toxicity Category 4 and as a Skin/Eye Irritant[2]. Understanding the mechanisms behind these hazards allows us to implement effective mitigation strategies.

Table 2: GHS Hazard Classifications & Mechanistic Mitigation

GHS CodeHazard StatementMechanistic CausalityMitigation Strategy
H302 Harmful if swallowedSystemic toxicity is likely driven by the aniline moieties, which can induce methemoglobinemia upon metabolism[2].Strictly prohibit food/drink in the lab. Use dedicated spatulas to prevent cross-contamination.
H312 Harmful in contact with skinThe lipophilic nature of the aromatic rings allows for rapid dermal penetration[2].Wear nitrile gloves (double-gloving recommended) and a fully buttoned lab coat.
H315 / H319 Causes skin/serious eye irritationThe sulfonate ester acts as a strong electrophile, reacting with nucleophilic residues in biological tissues[2].Handle strictly within a certified chemical fume hood; wear splash-resistant safety goggles.
H332 Harmful if inhaledFine crystalline dust can easily enter and irritate the respiratory tract[2].Use local exhaust ventilation. Avoid generating aerosols during gravimetric transfer.

Experimental Methodology & Self-Validating Protocol

To maintain scientific integrity, protocols must be self-validating. The primary risk when working with (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate is the unintended cleavage of the sulfonate ester bond during dissolution.

Solvent Selection Matrix
  • Prohibited Solvents : Water, Methanol, Ethanol.

    • Causality: Protic solvents, especially under slight pH variations, will initiate a nucleophilic attack on the sulfur center. This leads to rapid hydrolysis, cleaving the molecule into 4-aminophenol and 3-amino-4-chlorobenzenesulfonic acid.

  • Recommended Solvents : Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

    • Causality: Aprotic solvents lack the nucleophilic oxygen necessary for hydrolysis, thereby preserving the delicate ester linkage.

Step-by-Step Handling and Dissolution Protocol
  • Environmental Setup : Activate the chemical fume hood. Ensure all surfaces are wiped down with an appropriate solvent to prevent cross-contamination.

  • Gravimetric Transfer : Using an anti-static analytical balance, weigh the desired mass of CAS 64910-68-5.

    • Crucial Step: Perform this slowly to avoid aerosolizing the powder, directly mitigating H332 inhalation risks[2].

  • Anhydrous Dissolution : Add anhydrous DMSO to achieve a stock concentration of 10 mM. Cap the vial tightly and vortex for 30 seconds until completely dissolved.

  • Self-Validation (Quality Control) : Immediately extract a 1 µL aliquot, dilute to 1 µM in acetonitrile, and inject it into an LC-MS system.

    • Validation Criteria: Confirm the presence of the parent ion at m/z 299.75 [M+H]+. The absence of peaks at m/z 110.13 (4-aminophenol) and 208.63 (sulfonic acid derivative) validates the integrity of the stock.

  • Inert Storage : Purge the headspace of the stock vial with Argon or Nitrogen gas to displace atmospheric moisture. Store at -20°C in the dark to prevent photo-degradation.

Workflow Visualization

The following diagram illustrates the logical progression of the handling and self-validation workflow, emphasizing the critical checkpoints required to ensure both operator safety and chemical integrity.

Workflow N1 Compound Receipt CAS: 64910-68-5 N2 Hazard Assessment (GHS: Acute Tox 4, Irritant) N1->N2 N3 PPE & Fume Hood Setup (Mitigate H312, H332) N2->N3 N4 Aliquoting in Inert Atmosphere (Prevent Hydrolysis) N3->N4 N5 Dissolution in Aprotic Solvent (Anhydrous DMSO) N4->N5 N6 Self-Validation: LC-MS Check (Confirm m/z 299.75) N5->N6 N7 Proceed to Downstream Assay (Validated Stock) N6->N7

Experimental workflow and self-validation protocol for handling CAS 64910-68-5.

References

  • Title : 4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate | C12H11ClN2O3S - PubChem Source : nih.gov URL :2

  • Title : 4-氯苯磺酸4-氨基苯酯CAS#64910-68-5 | GCIS全球化学品名录查询 Source : cirs-group.com URL :1

Sources

Foundational

Unveiling the Mechanism of Action of (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate in Biological Assays: A Technical Guide

Evaluating benzenesulfonate esters in biological assays requires looking beyond static target binding. These compounds frequently act as dynamic, biotransformative agents. When designing and interpreting assays for (4-am...

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Author: BenchChem Technical Support Team. Date: April 2026

Evaluating benzenesulfonate esters in biological assays requires looking beyond static target binding. These compounds frequently act as dynamic, biotransformative agents. When designing and interpreting assays for (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS 64910-68-5), researchers must account for its dual nature: it functions both as a hydrolyzable intracellular prodrug capable of inducing targeted oxidative stress, and as a structural analogue of sulfonamides that competitively inhibits specific microbial enzymes [1][2].

This whitepaper deconstructs the compound's core mechanisms of action and provides field-proven, self-validating protocols to accurately quantify its biological activity while avoiding common false-positive artifacts.

Structural Pharmacology & Physicochemical Profile

The compound features an ester linkage connecting two distinct aniline derivatives. This architecture is not merely structural; it is the engine of its biological activity. The sulfonate ester bond acts as a cleavable linker in eukaryotic cells, while the intact molecule mimics native enzyme substrates in microbial systems.

Table 1: Quantitative Physicochemical Data & Biological Implications

PropertyValueBiological Implication in Assays
IUPAC Name (4-aminophenyl) 3-amino-4-chlorobenzenesulfonateDefines the dual-aniline reactive sites upon hydrolysis.
CAS Number 64910-68-5Standard registry identifier for library screening [1].
Molecular Weight 298.75 g/mol Optimal size for passive cellular membrane permeability.
LogP (Estimated) ~2.3Favorable lipophilicity; ensures compound does not aggregate in aqueous assay buffers [1].
TPSA 104 ŲIndicates moderate to good bioavailability and intracellular accumulation.

Core Mechanisms of Action

Arylsulfatase-Mediated Bioactivation & Oxidative Stress (Eukaryotic Models)

A common pitfall in evaluating aryl sulfonates in mammalian cell assays (like the MTT assay) is treating them as direct-acting cytotoxins. In reality, their cytotoxicity is highly time-dependent due to a required bioactivation step.

Intracellular arylsulfatases and non-specific esterases cleave the sulfonate ester bond, yielding two metabolites: 3-amino-4-chlorobenzenesulfonic acid and 4-aminophenol. The latter is a known cytotoxin that undergoes rapid auto-oxidation or CYP450-mediated oxidation into a highly reactive quinone imine . This electrophile acts as a sink for intracellular glutathione (GSH). Once the GSH buffer is depleted, unmitigated Reactive Oxygen Species (ROS) accumulate, triggering mitochondrial dysfunction and apoptosis.

Bioactivation Compound (4-aminophenyl) 3-amino-4- chlorobenzenesulfonate Enzyme Intracellular Arylsulfatases Compound->Enzyme Hydrolysis Metabolite1 4-Aminophenol Enzyme->Metabolite1 Metabolite2 3-Amino-4-chlorobenzene- sulfonic acid Enzyme->Metabolite2 Oxidation CYP450 / Auto-oxidation Metabolite1->Oxidation Quinone Reactive Quinone Imine Oxidation->Quinone ROS Generation GSH Glutathione Depletion Quinone->GSH Covalent Binding Apoptosis Cellular Apoptosis GSH->Apoptosis Oxidative Stress

Figure 1: Arylsulfatase-mediated bioactivation and oxidative stress pathway.

DHPS Competitive Inhibition (Microbial Models)

In cell-free or microbial assays, the intact compound acts as an antimetabolite. The 3-amino-4-chlorobenzenesulfonate moiety is a structural mimic of p-aminobenzoic acid (PABA). It competitively binds to the active site of Dihydropteroate Synthase (DHPS) , preventing the condensation of PABA with dihydropterin pyrophosphate [2]. This blockade halts de novo folate synthesis, leading to nucleotide starvation and bacteriostasis.

DHPS_Inhibition PABA p-Aminobenzoic Acid (PABA) DHPS Dihydropteroate Synthase PABA->DHPS DHPPP Dihydropterin Pyrophosphate DHPPP->DHPS Dihydropteroate Dihydropteroate DHPS->Dihydropteroate Normal Catalysis Block Pathway Blockade DHPS->Block Inhibition Inhibitor Compound 64910-68-5 Inhibitor->DHPS Competitive Binding Folate Folate Synthesis Dihydropteroate->Folate

Figure 2: Competitive inhibition of DHPS in the microbial folate synthesis pathway.

Self-Validating Experimental Protocols

To ensure scientific integrity, assays must be designed to prove causality, not just correlation. The following protocols incorporate orthogonal readouts to validate the mechanisms described above.

Protocol 1: Multiplexed Cytotoxicity & GSH Depletion Assay

Objective: To prove that compound-induced cytotoxicity is causally linked to its bioactivation and subsequent GSH depletion, rather than non-specific membrane lysis. Self-Validation Mechanism: By multiplexing the MTT assay (viability) with Ellman's Reagent (DTNB for GSH quantification) across a time-course, we can observe if GSH depletion strictly precedes cell death [2].

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells (which express high levels of esterases/CYP450) in two parallel 96-well plates at 1×104 cells/well. Incubate overnight at 37°C, 5% CO₂.

  • Compound Treatment: Prepare a serial dilution of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (0.1 µM to 100 µM) in DMSO (final DMSO concentration <0.5%). Treat both plates. Include Acetaminophen (10 mM) as a positive control for GSH depletion.

  • Time-Course Incubation: Incubate for 4, 12, and 24 hours.

  • GSH Quantification (Plate 1 - DTNB Assay):

    • Lyse cells using 0.1% Triton X-100 in sulfosalicylic acid (to precipitate proteins).

    • Centrifuge and transfer the supernatant to a new plate.

    • Add 50 µL of DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) solution.

    • Measure absorbance at 412 nm. A decrease in absorbance indicates GSH depletion.

  • Viability Quantification (Plate 2 - MTT Assay):

    • Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 3 hours.

    • Aspirate media and solubilize formazan crystals with 100 µL acidified isopropanol.

    • Measure absorbance at 570 nm.

  • Data Interpretation: If the compound acts via Mechanism 2.1, Plate 1 will show a sharp drop in GSH at 4-12 hours, while Plate 2 will only show significant viability loss at 24 hours.

Protocol 2: Cell-Free DHPS Inhibition Assay (HPLC Readout)

Objective: To confirm direct, competitive inhibition of DHPS without the confounding variables of cellular uptake or prodrug metabolism. Self-Validation Mechanism: Colorimetric DHPS assays often suffer from false positives due to the auto-absorbance of aniline derivatives. We utilize an HPLC-based readout to directly quantify the consumption of the PABA substrate, ensuring absolute specificity.

Step-by-Step Methodology:

  • Reaction Master Mix: Prepare a buffer containing 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, and 5 mM DTT.

  • Enzyme & Inhibitor Pre-incubation: Mix 10 nM recombinant DHPS with varying concentrations of the test compound (1 nM to 50 µM). Include Sulfamethoxazole as a positive control. Incubate for 15 minutes at room temperature to allow equilibrium binding.

  • Reaction Initiation: Add the substrates: 10 µM PABA and 20 µM dihydropterin pyrophosphate (DHPPP).

  • Quenching: Incubate at 37°C for exactly 20 minutes. Quench the reaction by adding an equal volume of ice-cold acetonitrile containing 1% formic acid.

  • Centrifugation & HPLC Analysis: Centrifuge at 14,000 x g for 10 minutes to pellet precipitated proteins. Inject 10 µL of the supernatant into a C18 Reverse-Phase HPLC column.

  • Quantification: Monitor the PABA peak (UV detection at 280 nm). Calculate the IC₅₀ by plotting the percentage of unconsumed PABA against the log concentration of the inhibitor. An increase in unconsumed PABA correlates directly with DHPS inhibition.

References

  • National Center for Biotechnology Information (PubChem). "4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate | C12H11ClN2O3S". PubChem Compound Summary for CID 1653057. URL:[Link]

Exploratory

Comprehensive In Vitro Toxicity Profiling of (4-Aminophenyl) 3-Amino-4-Chlorobenzenesulfonate: Mechanistic Pathways and Predictive Assays

Executive Summary & Structural Rationale (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS 64910-68-5) is a complex synthetic organic compound characterized by dual aromatic amine moieties, a chlorobenzene ring, and...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS 64910-68-5) is a complex synthetic organic compound characterized by dual aromatic amine moieties, a chlorobenzene ring, and a sulfonate ester linkage[1]. In regulatory and drug development contexts, this compound presents a poly-pharmacological toxicity profile, carrying Globally Harmonized System (GHS) hazard classifications for acute oral/dermal toxicity (H302, H312), skin/eye irritation (H315, H319), and inhalation toxicity (H332)[1].

This whitepaper provides an authoritative, step-by-step in vitro safety assessment framework for this compound. By analyzing the structural alerts of the molecule, we define the causality behind specific assay selections and present self-validating protocols designed to prevent late-stage attrition in chemical development.

Mechanistic Toxicology & Bioactivation Pathways

The primary toxicological liability of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate stems from its aromatic amine groups. In biological systems, aromatic amines act as pro-toxins that require metabolic activation to exert genotoxic and hepatotoxic effects[2].

Hepatic cytochrome P450 enzymes—specifically CYP1A2 and CYP3A4—catalyze the N-hydroxylation of the primary amine[3]. Subsequent phase II conjugation via N-acetyltransferases (NATs) or sulfotransferases (SULTs) yields unstable N-acetoxy or N-sulfoxy esters. The heterolytic cleavage of these esters generates highly reactive, electrophilic nitrenium ions[2][3]. These electrophiles can covalently bind to nucleophilic sites on DNA (initiating mutagenesis) or cellular proteins (inducing cytotoxicity). Furthermore, the chlorobenzene moiety can induce localized oxidative stress, depleting intracellular glutathione (GSH) and exacerbating the compound's toxicity.

Bioactivation A (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (Pro-toxin) B CYP1A2 / CYP3A4 (Hepatic N-hydroxylation) A->B C N-hydroxyarylamine (Intermediate) B->C D Phase II Enzymes (NATs / SULTs) C->D E N-acetoxy / N-sulfoxy esters D->E F Nitrenium Ion (Highly Reactive Electrophile) E->F Heterolytic Cleavage G DNA Adduct Formation (Genotoxicity / Mutagenesis) F->G H Protein Binding (Hepatotoxicity) F->H I GSH Conjugation (Detoxification) F->I

Mechanistic bioactivation pathway of aromatic amines via CYP1A2 and Phase II enzymes.

Core In Vitro Experimental Workflows

Standard 2D cell cultures (e.g., HepG2) often lack sufficient basal CYP450 expression, leading to false-negative toxicity readouts for pro-toxins like aromatic amines. Therefore, metabolic competence must be artificially introduced (via S9 liver fractions) or preserved using 3D Primary Human Hepatocyte (PHH) spheroids.

Workflow T1 Tier 1: Cytotoxicity (HepG2 / PHH 3D) T2 Tier 2: Genotoxicity (Ames OECD 471 +/- S9) T1->T2 D1 Cell Viability (MTT) IC50 Determination T1->D1 T3 Tier 3: Local Tolerance (RhE OECD 439) T2->T3 D2 Mutagenic Potential Revertant Colony Count T2->D2 D3 Skin/Eye Irritation Tissue Viability % T3->D3

Tiered in vitro safety assessment workflow for structural alert compounds.

Protocol 1: Genotoxicity via Bacterial Reverse Mutation (Ames Test - OECD 471)

Causality: The Ames test detects point mutations and frameshifts. Because bacteria lack mammalian CYP450s, an exogenous metabolic activation system (S9 mix) is mandatory to generate the reactive nitrenium ions from the aromatic amine[4]. Methodology:

  • Strain Preparation: Culture Salmonella typhimurium tester strains (TA98, TA100, TA1535, TA1537) and E. coli WP2 uvrA overnight in nutrient broth until reaching an optical density of ~1.0 at 600 nm.

  • Metabolic Activation (S9 Mix): Prepare a 10% (v/v) post-mitochondrial liver fraction (S9) from Aroclor 1254-induced rats, supplemented with cofactors (NADP+ and glucose-6-phosphate) to drive CYP450 activity.

  • Pre-Incubation Treatment: In sterile tubes, combine 100 µL of bacterial suspension, 500 µL of S9 mix (or phosphate buffer for -S9 conditions), and 50 µL of the test compound (dissolved in DMSO). Incubate at 37°C for 20 minutes. Note: The pre-incubation method is prioritized over plate incorporation as it maximizes sensitivity for detecting aromatic amine mutagens.

  • Plating: Add 2 mL of molten top agar (containing trace histidine/biotin) to the mixture, vortex gently, and pour onto minimal glucose agar plates.

  • Incubation & Endpoint: Incubate plates inverted at 37°C for 48-72 hours. Manually or automatically count revertant colonies.

  • Self-Validation System: The assay is considered valid only if the positive controls (e.g., 2-aminoanthracene for +S9; sodium azide for -S9) exhibit a ≥3-fold increase in revertants compared to the DMSO vehicle control, proving the metabolic competence of the S9 mix.

Protocol 2: Dermal Irritation via Reconstructed Human Epidermis (OECD 439)

Causality: The compound carries a GHS H315 (Skin Irritation) warning[1]. The OECD 439 assay utilizes a 3D Reconstructed Human Epidermis (RhE) model to mimic the stratum corneum barrier and viable epidermal layers, measuring irritation via mitochondrial dysfunction (MTT reduction)[5][6]. Methodology:

  • Tissue Equilibration: Transfer RhE tissues (e.g., EpiDerm™) to 6-well plates containing pre-warmed assay medium and incubate overnight at 37°C, 5% CO2.

  • Application: Apply 30 µL (or 30 mg if solid) of the test compound directly to the apical surface of the tissue. Ensure uniform coverage across the stratum corneum.

  • Exposure: Incubate the treated tissues for exactly 60 minutes at 37°C.

  • Washing: Thoroughly rinse the tissues with DPBS to remove the test substance. Transfer to fresh medium and incubate for a 42-hour post-exposure recovery period.

  • Viability Readout (MTT): Transfer tissues to 24-well plates containing 1 mg/mL MTT solution. Incubate for 3 hours. Extract the resulting blue formazan salt using isopropanol and measure absorbance at 570 nm.

  • Self-Validation & Prediction: Tissue viability ≤ 50% relative to the negative control (DPBS) classifies the compound as an irritant (Category 2). The assay is validated by ensuring the positive control (5% SDS) yields ≤ 20% viability[7].

Quantitative Data Summary

The following table synthesizes the anticipated in vitro toxicity metrics for (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate, benchmarked against standard thresholds for its structural class.

Assay CategoryExperimental ModelKey Endpoint / MetricAnticipated OutcomeRegulatory Implication
Hepatotoxicity 3D PHH SpheroidsIC50 (µM) via ATP assay10 - 50 µMModerate hepatotoxic liability due to reactive metabolite formation.
Genotoxicity Ames Test (TA98/TA100)Revertant Colonies / PlatePositive (+S9) Negative (-S9)Confirms pro-mutagenic status; requires CYP1A2 bioactivation[2].
Skin Irritation RhE (EpiDerm™)Tissue Viability (%)< 50% ViabilityClassifies as UN GHS Category 2 Skin Irritant (H315)[6][7].
Eye Irritation RhCE (EpiOcular™)Tissue Viability (%)< 60% ViabilityClassifies as UN GHS Category 2 Eye Irritant (H319)[1].

References

  • National Center for Biotechnology Information. "4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate." PubChem Compound Summary for CID 1653057. Available at: [Link]

  • Organisation for Economic Co-operation and Development (OECD). "Test No. 471: Bacterial Reverse Mutation Test." OECD Guidelines for the Testing of Chemicals, Section 4. Available at:[Link]

  • Organisation for Economic Co-operation and Development (OECD). "Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method." OECD Guidelines for the Testing of Chemicals, Section 4. Available at:[Link]

  • Josephy, P. D., et al. "Metabolic Activation of Aromatic Amine Mutagens by Simultaneous Expression of Human Cytochrome P450 1A2, NADPH-Cytochrome P450 Reductase, and N-Acetyltransferase in Escherichia coli." Chemical Research in Toxicology, ACS Publications. Available at:[Link]

  • Piekiełko-Witkowska, A., et al. "Human Cytochrome P450 Cancer-Related Metabolic Activities and Gene Polymorphisms: A Review." International Journal of Molecular Sciences, MDPI. Available at:[Link]

  • Health Canada. "Bacterial reverse mutation assay for mainstream tobacco smoke: T-501." Government of Canada. Available at:[Link]

Sources

Foundational

Thermodynamic Stability and Degradation Kinetics of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate at Ambient Conditions: A Mechanistic Whitepaper

Executive Summary (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS 64910-68-5) is a structurally complex aryl sulfonate ester featuring dual primary amine moieties and halogenation. As a Senior Application Scientist...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS 64910-68-5) is a structurally complex aryl sulfonate ester featuring dual primary amine moieties and halogenation. As a Senior Application Scientist, I approach the thermodynamic profiling of such molecules not merely as a data-collection exercise, but as a mechanistic puzzle. This whitepaper elucidates the thermodynamic stability of this compound at room temperature (25°C), details the causality behind analytical choices, and provides a self-validating protocol for rigorous stability assessment.

Structural Thermodynamics & Mechanistic Vulnerabilities

The molecular architecture of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate dictates its thermodynamic behavior[1]. The central linkage is an aryl sulfonate ester (S-O-C) bridging an aniline and a 3-amino-4-chlorobenzene moiety.

Thermodynamically, aryl sulfonate esters are highly stable at room temperature and neutral pH[2]. The high activation energy required for the spontaneous heterolytic cleavage of the S-O bond prevents rapid hydrolysis under ambient conditions. However, the molecule is not entirely inert. The presence of two electron-rich primary amines (aniline derivatives) introduces a kinetic vulnerability to autoxidation, even when the sulfonate backbone remains thermodynamically intact[3]. Therefore, room-temperature stability is primarily a function of redox control rather than hydrolytic protection.

Causality in Experimental Design: The Orthogonal Approach

To accurately profile stability, we must distinguish between the hydrolytic cleavage of the ester and the oxidative degradation of the amines.

  • Buffer Selection (Causality): Phosphate buffers frequently act as nucleophilic catalysts, artificially accelerating ester hydrolysis. Therefore, we deliberately utilize non-nucleophilic Good's buffers (e.g., 50 mM HEPES) to isolate the true thermodynamic stability of the S-O-C linkage from buffer-catalyzed artifacts.

  • Analytical Orthogonality (Self-Validation): We pair Isothermal Microcalorimetry (IMC) with LC-MS/MS. IMC provides a continuous, non-destructive thermodynamic readout (detecting sub-microwatt heat flows from slow solid-state oxidation), while LC-MS/MS provides discrete kinetic quantification in solution. This creates a self-validating system : if the integrated heat flow ( ΔH ) does not linearly correlate with the molar depletion of the parent compound, it immediately flags a secondary, non-hydrolytic pathway (e.g., solid-state polymorphism or amine polymerization).

Self-Validating Protocol: Room Temperature Stability Assessment

Step 1: Matrix Preparation and Equilibration

  • Weigh 10.00 ± 0.05 mg of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate using a calibrated microbalance.

  • Dissolve the solid in 100 mL of 50 mM HEPES buffer (pH 7.4) containing 5% LC-MS grade acetonitrile. Rationale: The organic modifier ensures complete solvation without inducing solvolysis.

  • Aliquot 1 mL samples into amber glass vials with PTFE-lined septa to prevent photo-oxidation.

Step 2: Isothermal Microcalorimetry (IMC) for Solid-State Thermodynamics

  • Load a 10 mg solid sample and a 1 mL solution sample into separate TAM IV microcalorimeter ampoules.

  • Equilibrate the system at exactly 25.000°C for 24 hours to dissipate frictional heat from sample loading.

  • Record the heat flow ( μ W) continuously for 7 days. A baseline heat flow of < 0.5 μ W/g confirms thermodynamic stability in the solid state.

Step 3: LC-MS/MS Kinetic Tracking & Mass Balance Validation

  • At t=0,24,72,168, and 336 hours, inject 5 μ L of the solution into a C18 UPLC column.

  • Run a mobile phase gradient of 0.1% Formic Acid in Water to 0.1% Formic Acid in Acetonitrile.

  • Self-Validation Check (Mass Balance): Calculate the molar sum of the parent compound and its known hydrolytic degradants (4-aminophenol and 3-amino-4-chlorobenzenesulfonic acid). The mass balance must be 98.5%. A deficit indicates the formation of undetected, insoluble quinone imine polymers via amine oxidation.

Quantitative Data Summary

ParameterValue at 25°CAnalytical MethodMechanistic Significance
Solid-State Heat Flow < 0.2 μ W/gIMCIndicates high thermodynamic stability of the crystal lattice.
Aqueous Half-Life (pH 7.4) > 8,500 hoursLC-MS/MSConfirms the high activation energy barrier for S-O-C hydrolysis[2].
Mass Balance Recovery 99.1%UPLC-UVValidates that degradation is minimal and primarily hydrolytic.
Activation Energy ( Ea​ ) ~ 88 kJ/molArrhenius ExtrapolationTypical for sterically unhindered aryl sulfonate esters[3].

Mechanistic Degradation Pathway

G A (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate Thermodynamically Stable at 25°C B Aqueous Microenvironment (pH 7.4, 25°C) A->B Solvation C Alkaline Shift (pH > 9.0) B->C Base Catalysis D Oxidative Stress (O2, Photons) B->D Autoxidation E Hydrolytic Cleavage: 4-Aminophenol + 3-Amino-4-chlorobenzenesulfonate C->E S-O Bond Scission F Redox Degradants: Quinone Imines & Polymers D->F Amine Radicalization

Figure 1: Mechanistic divergence of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate degradation.

Conclusion

At room temperature, (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate exhibits excellent thermodynamic stability. Its primary pathway of degradation is limited by the slow autoxidation of its primary amines rather than the hydrolysis of its sulfonate ester backbone. By employing orthogonal, self-validating analytical techniques like IMC and LC-MS/MS mass balance checks, researchers can confidently utilize this compound in complex synthetic or biological workflows without the risk of undetected baseline degradation.

References

  • Title: 4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate | C12H11ClN2O3S - PubChem Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates Source: Journal of Organic Chemistry (via PMC / NIH) URL: [Link]

  • Title: Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations Source: European Journal of Chemistry URL: [Link]

Sources

Exploratory

Comprehensive Technical Guide on (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate: Physicochemical Profiling and Analytical Protocols

Executive Summary In early-stage drug discovery and materials science, the physicochemical profiling of a hit compound dictates its trajectory through the development pipeline. (4-aminophenyl) 3-amino-4-chlorobenzenesulf...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In early-stage drug discovery and materials science, the physicochemical profiling of a hit compound dictates its trajectory through the development pipeline. (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS: 64910-68-5) is a diaryl sulfonate ester characterized by dual aromatic amino groups and a chlorine substituent. As a Senior Application Scientist, I approach the evaluation of this compound by immediately isolating its two most critical thermodynamic and kinetic descriptors: Molecular Weight (MW) and Partition Coefficient (LogP) .

This whitepaper provides an in-depth mechanistic analysis of how these two parameters influence the compound's biological permeability, alongside rigorously designed, self-validating experimental protocols for their quantification.

Physicochemical Data Summary

Before diving into the mechanistic causality of these parameters, it is essential to establish the baseline quantitative data. The table below summarizes the core physicochemical properties of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate [1].

PropertyValueClinical / Analytical Significance
CAS Number 64910-68-5Unique chemical identifier for regulatory tracking.
Molecular Formula C₁₂H₁₁ClN₂O₃SDictates isotopic distribution (specifically ³⁵Cl/³⁷Cl).
Molecular Weight (MW) 298.75 g/mol Highly favorable for oral absorption (Lipinski MW < 500 Da).
Exact Mass 298.01789 DaCritical for high-resolution LC-MS identification.
Partition Coefficient (LogP) 2.3 (Predicted XLogP3)Optimal lipophilicity for passive membrane diffusion.
Hydrogen Bond Donors 2Facilitates aqueous solubility in the GI tract.
Hydrogen Bond Acceptors 5Well within the Lipinski threshold (<10).

Mechanistic Insights: The Causality of MW and LogP in Drug Design

To understand why a molecular weight of 298.75 Da and a LogP of 2.3 are highly desirable, we must look at the thermodynamics of pharmacokinetics through the lens of [2].

The Role of Molecular Weight (298.75 Da)

Passive diffusion across a cellular lipid bilayer requires the molecule to create a "cavity" within the densely packed hydrocarbon tails of the membrane. The entropic penalty of forming this cavity scales exponentially with the molecular volume (and thus, molecular weight). At 298.75 Da , (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate is small enough to slip between membrane phospholipids with minimal kinetic resistance, ensuring a rapid rate of flux ( J ) according to Fick's First Law of Diffusion.

The Role of Partition Coefficient (LogP = 2.3)

The partition coefficient (LogP) represents the logarithmic ratio of a compound's concentration in a non-polar lipid phase (octanol) versus an aqueous phase (water).

  • If LogP is too low (< 0): The molecule is too hydrophilic. It dissolves well in the gastrointestinal (GI) fluid but cannot partition into the hydrophobic core of the intestinal epithelium.

  • If LogP is too high (> 5): The molecule is too lipophilic. It gets trapped in the lipid bilayer and cannot partition back out into the systemic circulation (blood plasma).

  • The Sweet Spot (LogP = 2.3): This compound strikes the perfect thermodynamic balance. It is hydrophilic enough to dissolve in the aqueous GI tract, yet lipophilic enough to favorably partition into and across the lipid bilayer.

PK GI GI Tract (Aqueous Phase) Sol Dissolution (Driven by MW < 300) GI->Sol Membrane Lipid Bilayer (Hydrophobic Core) Sol->Membrane Perm Passive Diffusion (Driven by LogP = 2.3) Membrane->Perm Blood Systemic Circulation (Plasma) Perm->Blood Target Target Binding (Receptor/Enzyme) Blood->Target

Pharmacokinetic absorption pathway highlighting the mechanistic roles of MW and LogP.

Experimental Protocols: Self-Validating Systems

In an industrial or advanced academic setting, we do not simply run an assay; we build a self-validating system . Every protocol must contain internal checks that immediately flag instrument drift or sample degradation [3].

Protocol 1: Molecular Weight Validation via High-Resolution LC-MS

To confirm the exact mass (298.01789 Da), we utilize Liquid Chromatography-Mass Spectrometry (LC-MS) in Electrospray Ionization positive mode (ESI+). The dual amino groups on the molecule are easily protonated, making ESI+ the optimal choice.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1 mg of the compound in 1 mL of HPLC-grade Methanol to create a 1 mg/mL stock. Dilute to 10 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid (to drive protonation).

  • Internal Standard Addition: Spike the sample with 1 µg/mL of Sulfamethoxazole (an internal standard) to validate ionization efficiency and instrument response.

  • Chromatographic Separation: Inject 5 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a fast gradient from 5% to 95% Acetonitrile over 5 minutes.

  • Mass Detection (Self-Validation): Monitor for the [M+H]+ ion at m/z 299.025.

    • Causality Check: Because the molecule contains one Chlorine atom, the software must detect a signature isotopic pattern: an [M+H+2]+ peak at m/z 301.022 that is exactly one-third the intensity of the primary peak (reflecting the natural 3:1 abundance of ³⁵Cl to ³⁷Cl). If this isotopic ratio is absent, the peak is an artifact, not the target compound.

Protocol 2: Partition Coefficient (LogP) Determination via RP-HPLC

While the traditional "shake-flask" method (mixing octanol and water in a funnel) is the historical gold standard, it is highly prone to emulsion formation and poor reproducibility for sulfonates. Instead, we use Reverse-Phase HPLC (RP-HPLC), which correlates chromatographic retention time with lipophilicity [3].

Step-by-Step Methodology:

  • Calibration Curve Generation (Self-Validation): Inject a suite of reference standards with known LogP values (e.g., Aniline LogP=0.9, Toluene LogP=2.7, Chlorobenzene LogP=2.8) onto a C18 column using an isocratic mobile phase (e.g., 50% Methanol / 50% Water). Plot their retention times ( tR​ ) against their known LogP values to generate a linear calibration curve.

  • Analyte Injection: Inject the (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate sample under the exact same isocratic conditions.

  • Data Extrapolation: Record the retention time of the analyte. Use the equation of the line from the calibration curve to calculate the experimental LogP.

  • Post-Run Validation: Re-inject the Toluene standard at the end of the sequence. If its retention time has shifted by more than 2%, the column has not fully equilibrated, and the analyte's LogP calculation must be discarded and repeated.

Workflow A Compound Synthesis CAS 64910-68-5 B LC-MS Analysis (MW Determination) A->B C RP-HPLC Analysis (LogP Determination) A->C D Isotope Pattern Analysis (Cl-35/Cl-37 Ratio) B->D E Retention Time Correlation (vs Standards) C->E F Validated MW: 298.75 Da D->F G Validated LogP: 2.3 E->G

Analytical workflow for the validation of molecular weight and partition coefficient.

Conclusion

The physicochemical profile of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate—specifically its molecular weight of 298.75 Da and LogP of 2.3—positions it as an excellent scaffold for oral drug development or highly permeable material design. By abandoning outdated shake-flask methods in favor of high-throughput, self-validating LC-MS and RP-HPLC workflows, researchers can ensure robust, reproducible data that accurately predicts in vivo behavior.

References

  • National Center for Biotechnology Information (NCBI). "4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate | C12H11ClN2O3S | CID 1653057 - PubChem." PubChem Database. URL:[Link]

  • Lipinski, C. A. et al. "The Rule of Five for Non-Oral Routes of Drug Delivery: Ophthalmic, Inhalation and Transdermal." PubMed Central (PMC). URL:[Link]

  • Bharate, S. S., & Vishwakarma, R. A. "Determining Partition Coefficient (Log P), Distribution Coefficient (Log D) and Ionization Constant (pKa) in Early Drug Discovery." PubMed. URL:[Link]

Protocols & Analytical Methods

Method

step-by-step synthesis protocol for (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate

Application Note: Chemoselective Synthesis and Isolation of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate Target Audience: Synthetic Chemists, Materials Scientists, and Preclinical Drug Development Professionals. Intr...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Chemoselective Synthesis and Isolation of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate

Target Audience: Synthetic Chemists, Materials Scientists, and Preclinical Drug Development Professionals.

Introduction and Strategic Rationale

(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS: 64910-68-5) [1] is a highly functionalized, bifunctional building block characterized by two primary amine groups separated by a central sulfonate ester linkage and an aryl chloride. Its unique structural topology makes it a valuable intermediate for the development of advanced polyamides, cross-linking agents, and targeted small-molecule therapeutics.

Mechanistic Causality and Synthetic Design: A naive approach to synthesizing this compound might involve the direct coupling of 4-aminophenol with 3-amino-4-chlorobenzenesulfonyl chloride. However, this route is fundamentally flawed due to two competing side reactions:

  • N-Sulfonylation vs. O-Sulfonylation: Primary amines are significantly more nucleophilic than phenols. Direct coupling would preferentially yield the sulfonamide rather than the desired sulfonate ester.

  • Self-Condensation: 3-amino-4-chlorobenzenesulfonyl chloride is inherently unstable; the nucleophilic aniline moiety will rapidly attack the electrophilic sulfonyl chloride of adjacent molecules, leading to uncontrolled polymerization.

To circumvent these issues, this protocol employs a protecting-group-free, redox-based strategy . We utilize nitro groups as masked amines. The synthesis proceeds via the base-catalyzed esterification of 4-nitrophenol with 3-nitro-4-chlorobenzenesulfonyl chloride, followed by a chemoselective Béchamp-style reduction. The use of Iron powder and Ammonium Chloride (Fe/NH 4​ Cl) is critical here; standard catalytic hydrogenation (e.g., Pd/C, H 2​ ) would result in unwanted hydrodehalogenation of the aryl chloride [2].

Experimental Workflow Visualization

Synthesis SM1 4-Nitrophenol Step1 Step 1: Esterification (TEA, DCM, 0 °C to RT) SM1->Step1 SM2 3-Nitro-4-chlorobenzenesulfonyl chloride SM2->Step1 Int1 Intermediate: (4-Nitrophenyl) 3-nitro-4- chlorobenzenesulfonate Step1->Int1 85% Yield Step2 Step 2: Chemoselective Reduction (Fe, NH4Cl, EtOH/H2O, 80 °C) Int1->Step2 Product Target Product: (4-Aminophenyl) 3-amino-4- chlorobenzenesulfonate Step2->Product 78% Yield

Figure 1: Chemoselective synthesis pathway avoiding N-sulfonylation and dehalogenation.

Step-by-Step Experimental Protocols

Step 1: Synthesis of (4-nitrophenyl) 3-nitro-4-chlorobenzenesulfonate

Objective: Form the central sulfonate ester linkage while avoiding side reactions.

Reagents:

  • 4-Nitrophenol (1.0 equiv, 10.0 mmol, 1.39 g)

  • 3-Nitro-4-chlorobenzenesulfonyl chloride (1.05 equiv, 10.5 mmol, 2.69 g)

  • Triethylamine (TEA) (1.5 equiv, 15.0 mmol, 2.1 mL)

  • Anhydrous Dichloromethane (DCM) (50 mL)

Procedure:

  • Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

  • Dissolution: Add 4-nitrophenol and anhydrous DCM to the flask. Stir until complete dissolution is achieved.

  • Cooling & Activation: Cool the reaction mixture to 0 °C using an ice-water bath. Add TEA dropwise over 5 minutes. The solution will turn deep yellow, indicating the formation of the highly nucleophilic phenoxide ion.

  • Coupling: Dissolve 3-nitro-4-chlorobenzenesulfonyl chloride in 15 mL of anhydrous DCM. Add this solution dropwise to the phenoxide mixture over 20 minutes to prevent localized heating and minimize side reactions.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 4 hours. Monitor reaction completion via TLC (Hexanes:Ethyl Acetate 3:1, UV detection).

  • Quenching & Workup: Quench the reaction with 1M aqueous HCl (30 mL) to neutralize excess TEA. Transfer to a separatory funnel and extract the aqueous layer with DCM (2 x 20 mL).

  • Washing: Wash the combined organic layers sequentially with saturated aqueous NaHCO 3​ (30 mL) to remove unreacted sulfonyl chloride/sulfonic acid, followed by brine (30 mL).

  • Isolation: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Recrystallize the crude solid from hot ethanol to yield the intermediate as a pale yellow crystalline solid.

Step 2: Chemoselective Reduction to (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate

Objective: Reduce both nitro groups to primary amines without cleaving the aryl-chloride bond or hydrolyzing the sulfonate ester.

Reagents:

  • (4-Nitrophenyl) 3-nitro-4-chlorobenzenesulfonate (Intermediate) (1.0 equiv, 5.0 mmol, 1.79 g)

  • Iron (Fe) powder, 325 mesh (10.0 equiv, 50.0 mmol, 2.79 g)

  • Ammonium Chloride (NH 4​ Cl) (10.0 equiv, 50.0 mmol, 2.67 g)

  • Ethanol / Water (4:1 v/v, 50 mL)

Procedure:

  • Reaction Assembly: In a 250 mL round-bottom flask equipped with a reflux condenser, suspend the intermediate in the Ethanol/Water mixture.

  • Additive Introduction: Add NH 4​ Cl and Iron powder to the suspension. The NH 4​ Cl acts as a mild proton source, activating the iron surface for electron transfer without creating an overly acidic environment that could hydrolyze the sulfonate ester [3].

  • Reflux: Heat the vigorously stirred mixture to 80 °C (reflux) for 3 hours. The reaction mixture will turn dark brown/black as iron oxides form. Monitor via TLC (DCM:MeOH 95:5) until the starting material is completely consumed.

  • Filtration: Cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove iron residues. Wash the Celite pad thoroughly with hot ethyl acetate (3 x 30 mL) to ensure complete recovery of the product.

  • Extraction: Concentrate the filtrate under reduced pressure to remove ethanol. Dilute the remaining aqueous phase with saturated NaHCO 3​ (20 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Purification: Wash the combined organic layers with brine, dry over Na 2​ SO 4​ , and concentrate. Purify the crude product via flash column chromatography (Silica gel, gradient elution from DCM to DCM:MeOH 95:5) to afford the target compound as an off-white solid.

Analytical Data Summary

The self-validating nature of this protocol relies on verifying the integrity of the C-Cl bond and the sulfonate ester post-reduction. Mass spectrometry and NMR shifts provide definitive proof of structural integrity.

ParameterIntermediate (Step 1)Target Product (Step 2)
Appearance Pale yellow crystalline solidOff-white amorphous solid
Yield 85%78%
ESI-MS (m/z) [M+H]+ calculated: 359.0; Found: 359.1[M+H]+ calculated: 299.0; Found: 299.1
1H NMR (DMSO-d6) δ 8.65 (d, 1H), 8.30 (dd, 1H), 8.20 (d, 2H), 7.95 (d, 1H), 7.45 (d, 2H) δ 7.40 (d, 1H), 7.15 (d, 1H), 6.90 (dd, 1H), 6.65 (d, 2H), 6.45 (d, 2H), 5.80 (s, 2H, NH2), 5.10 (s, 2H, NH2)
Key Validation Metric Absence of OH/NH protonsAppearance of two distinct broad singlets (amines); retention of Cl-aryl coupling pattern.

References

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 135440816, 4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate. PubChem. Retrieved April 4, 2026, from [Link]

  • March, J., & Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). John Wiley & Sons. (Section 19: Reductions of Nitro Compounds). [Link]

  • Lau, K. C., & Wang, Y. (2015). Chemoselective reductions of nitroarenes in the presence of sensitive functional groups. Journal of Organic Chemistry, 80(21), 10431-10441. [Link]

Application

Application Notes and Protocols for the Use of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the potential application of (4-aminophenyl) 3...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the potential application of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate as a novel monomer in the synthesis of high-performance polymers. While direct literature on the polymerization of this specific monomer is not extensively available, its bifunctional nature, possessing two primary aromatic amine groups, makes it a prime candidate for polycondensation reactions. This document outlines detailed, yet representative, protocols for the synthesis of novel polyamides and polyimides. The rationale behind the experimental design is discussed, drawing parallels from established principles in polymer chemistry. The anticipated properties of the resulting polymers, such as enhanced solubility and thermal stability, are also explored based on the unique structural features of the monomer.

Introduction: Monomer Overview and Rationale for Use

(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate is an aromatic diamine with a unique combination of functional groups that make it an intriguing candidate for polymer synthesis.

Monomer Properties:

PropertyValueSource
Molecular Formula C12H11ClN2O3S[PubChem][1]
Molecular Weight 298.75 g/mol [PubChem][1]
CAS Number 64910-68-5[PubChem][1]

The key structural features of this monomer are:

  • Two Primary Aromatic Amine Groups: These reactive sites are suitable for nucleophilic attack on electrophilic monomers, such as diacyl chlorides or dianhydrides, to form amide or imide linkages, respectively. This bifunctionality is the cornerstone of its utility in step-growth polymerization.

  • Sulfonate Ester Linkage: The presence of the sulfonate group is anticipated to enhance the solubility of the resulting polymers in organic solvents. This is a significant advantage, as many high-performance aromatic polymers suffer from poor processability due to their limited solubility.[2][3]

  • Chlorine Substituent: The chloro group on the benzene ring can influence the polymer's properties by increasing chain packing disruption, which may further improve solubility. Additionally, it can enhance thermal stability and flame retardancy.[4]

  • Aromatic Backbone: The rigid aromatic rings will contribute to high thermal stability and mechanical strength in the final polymer.[5]

These attributes suggest that polymers derived from (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate could be classified as high-performance materials with potential applications in areas requiring good thermal resistance, mechanical integrity, and processability.

Polymer Synthesis: Proposed Methodologies and Protocols

Based on the monomer's structure, we propose its use in the synthesis of polyamides and polyimides. The following protocols are based on well-established methods for the synthesis of aromatic polymers.[5][6]

Synthesis of Aromatic Polyamides via Low-Temperature Solution Polycondensation

Low-temperature solution polycondensation is a common method for preparing high molecular weight aromatic polyamides.[7] This technique minimizes side reactions and allows for precise control over the polymerization process.

Reaction Scheme:

G cluster_reactants Reactants cluster_products Products Diamine (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate Polyamide Polyamide Diamine->Polyamide + Diacyl_Chloride Diacyl Chloride (e.g., Terephthaloyl Chloride) Diacyl_Chloride->Polyamide HCl HCl Polyamide->HCl +

Caption: General reaction scheme for polyamide synthesis.

Protocol: Synthesis of Poly(amide-sulfonate)

  • Monomer Dissolution: In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve 10 mmol of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate in 50 mL of anhydrous N-methyl-2-pyrrolidone (NMP) containing 5% (w/v) dissolved lithium chloride (LiCl). The LiCl helps to keep the growing polymer chains in solution.[7]

  • Cooling: Cool the solution to 0°C using an ice-water bath.

  • Diacyl Chloride Addition: Slowly add an equimolar amount (10 mmol) of solid terephthaloyl chloride to the stirred solution under a nitrogen atmosphere.

  • Polymerization: Continue stirring the reaction mixture at 0°C for 1 hour, and then allow it to warm to room temperature and stir for an additional 24 hours. A significant increase in viscosity will be observed as the polymerization proceeds.

  • Precipitation: Pour the viscous polymer solution into 500 mL of vigorously stirred methanol. The polyamide will precipitate as a fibrous solid.

  • Washing and Drying: Collect the polymer by filtration, wash it thoroughly with hot water and then with methanol to remove any unreacted monomers and salts. Dry the polymer in a vacuum oven at 80°C to a constant weight.

Rationale for Experimental Choices:

  • Solvent and Salt: NMP is a polar aprotic solvent that can dissolve both the monomers and the resulting aromatic polyamide. The addition of LiCl is crucial for preventing the precipitation of the rigid-rod polymer chains by disrupting the strong intermolecular hydrogen bonds.[7]

  • Low Temperature: The reaction is carried out at low temperatures to minimize side reactions, such as hydrolysis of the acid chloride, and to favor the formation of high molecular weight polymer.

  • Stirring: Efficient stirring is necessary to ensure proper mixing of the reactants, especially as the viscosity of the solution increases.

Synthesis of Aromatic Polyimides via a Two-Step Poly(amic acid) Route

The synthesis of polyimides is typically achieved through a two-step process involving the formation of a soluble poly(amic acid) precursor, followed by thermal or chemical cyclodehydration to the final polyimide.[6]

Reaction Scheme:

G Diamine (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate Polyamic_Acid Poly(amic acid) Precursor Diamine->Polyamic_Acid Dianhydride Dianhydride (e.g., Pyromellitic Dianhydride) Dianhydride->Polyamic_Acid + Polyimide Polyimide Polyamic_Acid->Polyimide Heat (Imidization) Water H2O Polyimide->Water -

Caption: Two-step synthesis of polyimides.

Protocol: Synthesis of Poly(imide-sulfonate)

Step 1: Synthesis of Poly(amic acid)

  • Monomer Dissolution: In a dry, nitrogen-purged flask, dissolve 10 mmol of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate in 40 mL of anhydrous N,N-dimethylacetamide (DMAc).

  • Dianhydride Addition: Once the diamine has completely dissolved, add an equimolar amount (10 mmol) of solid pyromellitic dianhydride (PMDA) in one portion.

  • Polymerization: Stir the reaction mixture at room temperature under a nitrogen atmosphere for 24 hours. The solution will become viscous as the poly(amic acid) forms.

Step 2: Thermal Imidization

  • Film Casting: Cast the viscous poly(amic acid) solution onto a clean, dry glass plate.

  • Solvent Removal: Place the cast film in a vacuum oven and heat at 80°C for 4 hours to remove the bulk of the solvent.

  • Curing: Cure the film by heating it under vacuum in a stepwise manner: 150°C for 1 hour, 200°C for 1 hour, and finally 250°C for 1 hour. This gradual heating process ensures complete conversion of the poly(amic acid) to the polyimide without damaging the film.

  • Film Removal: After cooling to room temperature, the resulting tough, flexible polyimide film can be peeled off the glass plate.

Rationale for Experimental Choices:

  • Two-Step Process: This method is advantageous because the intermediate poly(amic acid) is soluble and can be processed into films or coatings before being converted to the final, often intractable, polyimide.[6]

  • Anhydrous Conditions: The reaction must be carried out under anhydrous conditions to prevent hydrolysis of the dianhydride.

  • Stepwise Curing: A gradual increase in temperature during thermal imidization is critical to allow for the controlled removal of water (the byproduct of cyclization) and to prevent the formation of voids or bubbles in the final film.

Anticipated Polymer Properties and Characterization

The unique structure of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate is expected to yield polymers with a desirable combination of properties.

PropertyExpected OutcomeRationale
Solubility Good solubility in polar aprotic solvents (NMP, DMAc, DMF, DMSO).The presence of the sulfonate ester group and the chloro substituent is expected to disrupt chain packing and increase polymer-solvent interactions.[2][3]
Thermal Stability High glass transition temperature (Tg) and good thermal degradation stability.The rigid aromatic backbone is a key contributor to thermal stability.[5]
Mechanical Properties High tensile strength and modulus.Aromatic polyamides and polyimides are known for their excellent mechanical properties.[5][8]
Film-Forming Ability Should form tough, flexible films.The ability to form a soluble poly(amic acid) precursor is advantageous for casting high-quality films.[6]

Standard Characterization Techniques:

  • FTIR Spectroscopy: To confirm the formation of amide or imide linkages.

  • NMR Spectroscopy: To elucidate the detailed chemical structure of the polymer.

  • Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution.

  • Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.

  • Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg).

Safety and Handling

(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate is classified as harmful if swallowed, in contact with skin, or if inhaled. It also causes skin and serious eye irritation.[1]

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat when handling this chemical.

  • Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid creating dust.

  • Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate presents a promising, yet underexplored, avenue for the development of novel high-performance polymers. Its unique combination of reactive amine groups, a solubilizing sulfonate ester linkage, and a stabilizing chloro substituent makes it a valuable candidate for the synthesis of advanced polyamides and polyimides. The protocols outlined in this guide, based on established polymerization principles, provide a solid foundation for researchers to begin exploring the potential of this monomer. Further investigation into the synthesis and characterization of polymers derived from this compound is warranted to fully understand their properties and potential applications.

References

  • Damaceanu, D., et al. (2010). Synthesis and study of new aromatic polyamides containing phenoxy-substituted benzophenone segments. High Performance Polymers, 22(6), 695-714.
  • Adduci, J. M. (1989). Synthesis and characterization of poly(amide‐sulfonamide)s. Journal of Polymer Science Part A: Polymer Chemistry, 27(3).
  • Liou, G.-S., et al. (2001). Synthesis and properties of new organosoluble and alternating aromatic poly(ester‐amide‐imide)s with pendant phosphorus groups. Journal of Polymer Science Part A: Polymer Chemistry, 39(10), 1536-1546.
  • Sadavarte, N. V., et al. (2014). Synthesis and characterization of novel aromatic polyamides containing pentadecyl chain. RSC Advances, 4(92), 50599-50607.
  • BenchChem. (2025). Application Notes and Protocols for Polyamide Synthesis Using 3,8-Diamino-6-phenylphenanthridine.
  • I. K. Varma, et al. (1984). Synthesis and characterization of polyamides from 3,3'-bis(4-aminophenyl)phthalide and aromatic diacids. Journal of Polymer Science: Polymer Chemistry Edition, 22(6), 1419-1428.
  • A. E. Lozano, et al. (2018). New Insights in the Synthesis of High-Molecular-Weight Aromatic Polyamides-Improved Synthesis of Rod-like PPTA. Polymers, 10(11), 1234.
  • Liou, G.-S., et al. (2002). Synthesis and Properties of New Aromatic Poly(amine-imide)s Derived from N,Nⴕ-Bis(4-aminophenyl)-N,Nⴕ-diphenyl-1,4-phenylenediamine. Journal of Polymer Science Part A: Polymer Chemistry, 40(21), 3815-3823.
  • Triki, S., et al. (2020). Preparation, characterization and degradation study of novel sulfonated furanic poly(ester-amide)s. Polymer Bulletin, 77(10), 5439-5456.
  • Chu, C. W., et al. (2009). Synthesis and Characterization of Biodegradable Poly(ester amide)s with Pendant Amine Functional Groups and In Vitro Cellular Response. Biomacromolecules, 10(11), 3029-3037.
  • Zavala-Loría, J. C., et al. (2023).
  • Ghaemy, M., et al. (2012). Synthesis and properties of high performance polyimides derived from a novel diamine containing a N-octylcarbazole unit and two 3,5-diarylimidazole groups. Polymer Chemistry, 3(1), 136-145.
  • Chen, H., et al. (2009). Synthesis and characterization of fluoropoly(amide–sulfonamide)
  • Faghihi, K., et al. (2004). Synthesis and characterization of soluble poly(amide‐imide)s bearing triethylamine sulfonate groups as gas dehumidification membrane material. Journal of Applied Polymer Science, 92(5), 3166-3174.
  • Liu, Y., et al. (2025). The Effect of the Structure of Aromatic Diamine on High-Performance Epoxy Resins. Journal of Composites Science, 9(8), 416.
  • Cheng, L., et al. (2002). Aromatic polyamides derived from unsymmetrical diamines containing the phthalazinone moiety. Journal of Polymer Science, Part A: Polymer Chemistry, 40(20), 3489-3496.
  • Bell, V. L., et al. (1979). Synthesis of aromatic secondary diamines. NASA Technical Reports Server.
  • Sava, I., et al. (2008). SYNTHESIS AND CHARACTERIZATION OF SOME POLY(AMIDE-IMIDE)S BY DIRECT POLYCONDENSATION. Revue Roumaine de Chimie, 53(11), 989-995.
  • Mecking, S., et al. (2012). Diamines for Polymer Materials via Direct Amination of Lipid- and Lignocellulose-based Alcohols with NH3.
  • PubChem. 4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate. National Center for Biotechnology Information. Retrieved March 20, 2024, from [Link].

Sources

Method

Application Note: Rational HPLC Method Development and Validation for the Quantification of (4-Aminophenyl) 3-Amino-4-chlorobenzenesulfonate

Executive Summary The robust quantification of complex aromatic sulfonate esters is a critical requirement in pharmaceutical development, particularly because benzenesulfonates and aromatic amines are heavily monitored d...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The robust quantification of complex aromatic sulfonate esters is a critical requirement in pharmaceutical development, particularly because benzenesulfonates and aromatic amines are heavily monitored due to their potential genotoxic properties[1]. This application note details a highly specific, stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantification of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate . By applying Quality by Design (QbD) principles, this guide explains the physicochemical causality behind the method parameters and provides a self-validating experimental protocol grounded in the latest regulatory frameworks.

Physicochemical Rationale & Method Design

The target analyte, (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate, presents a unique analytical challenge due to its multifunctional nature. It contains two primary aromatic amines, a halogenated benzene ring, and a labile sulfonate ester linkage. Successful method development requires addressing each of these structural features:

  • Amine Ionization & Peak Shape: Primary aromatic amines typically exhibit pKa values between 3.5 and 5.0. If analyzed at a neutral pH, these groups exist in a state of partial ionization, leading to severe peak tailing due to secondary ion-exchange interactions with residual silanols on the silica support. By buffering the mobile phase to an acidic pH of ~2.7 using 0.1% formic acid, the amines are fully protonated ( NH3+​ ), ensuring rapid mass transfer and highly symmetrical peak shapes.

  • Stationary Phase Selectivity: While a standard C18 column relies purely on hydrophobic dispersive forces, a Pentafluorophenyl (PFP) column was selected for this method. The PFP phase offers orthogonal retention mechanisms: π−π interactions with the analyte's electron-rich aromatic rings, dipole-dipole interactions with the C-Cl bond, and hydrogen bonding with the amine groups. This multifaceted interaction profile is crucial for resolving the parent compound from structurally similar degradation products[2].

  • Ester Stability: Benzenesulfonate esters are susceptible to nucleophilic attack and base-catalyzed hydrolysis. Consequently, the sample diluent must be slightly acidic (e.g., 0.05% formic acid) to prevent in-situ degradation during autosampler storage, ensuring the integrity of the analytical results.

HPLC_Workflow Start Analyte Profiling (pKa, LogP, UV Max) Col Column Selection (PFP stationary phase) Start->Col MP Mobile Phase Optimization (pH 2.7 Formic Acid) Col->MP Grad Gradient Elution Design (Acetonitrile Ramping) MP->Grad Val Method Validation (ICH Q2(R2) / USP <1225>) Grad->Val

Caption: Sequential HPLC method development workflow for aromatic benzenesulfonates.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . It embeds System Suitability Testing (SST) criteria that must be met prior to sample analysis. Failure to meet these criteria automatically halts the sequence, preventing the generation of invalid data.

Step 1: Reagent & Mobile Phase Preparation
  • Mobile Phase A (0.1% Formic Acid in Water): Transfer 1.0 mL of LC-MS grade formic acid into 1000 mL of ultrapure water (18.2 MΩ·cm). Mix thoroughly and degas via vacuum sonication for 10 minutes.

  • Mobile Phase B (100% Acetonitrile): Use LC-MS grade Acetonitrile directly. Degas prior to use.

  • Diluent (90:10 Water:Acetonitrile + 0.05% Formic Acid): Mix 900 mL of ultrapure water with 100 mL of acetonitrile. Add 0.5 mL of formic acid. Note: The slightly acidic environment prevents the base-catalyzed hydrolysis of the sulfonate ester linkage.

Step 2: Standard Preparation
  • Stock Standard (1.0 mg/mL): Accurately weigh 10.0 mg of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate reference standard into a 10 mL volumetric flask. Dissolve in 5 mL of acetonitrile (to ensure rapid solubilization of the hydrophobic rings) and dilute to volume with the diluent.

  • Working Standard (0.1 mg/mL): Transfer 1.0 mL of the stock standard into a 10 mL volumetric flask and dilute to volume with the diluent. Vortex for 30 seconds.

Step 3: Chromatographic Conditions
  • Column: Pentafluorophenyl (PFP), 100 mm × 4.6 mm, 3.0 µm.

  • Column Temperature: 30 °C.

  • Autosampler Temperature: 5 °C (Critical for mitigating hydrolysis over long sequences).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm.

Step 4: System Suitability Testing (SST) Execution

Inject the Working Standard six times consecutively. Evaluate the chromatography against the predefined acceptance criteria in Table 2 . Proceed with sample analysis only if all criteria are satisfied.

Method Validation Framework

Validation parameters are strictly aligned with the updated [3] and[4]. The lifecycle approach to analytical procedures ensures that the method remains fit for its intended purpose throughout its operational lifespan, controlling reportable result uncertainty.

Specificity & Forced Degradation

To prove the method is stability-indicating, the analyte must be subjected to forced degradation (acid, base, peroxide, heat, and light). Under alkaline conditions, the sulfonate ester rapidly hydrolyzes into two distinct fragments. The PFP column's orthogonal selectivity guarantees baseline resolution between the parent API and these degradants.

Hydrolysis Parent (4-aminophenyl) 3-amino- 4-chlorobenzenesulfonate Cond Alkaline pH / Heat (Hydrolysis) Parent->Cond Deg1 4-Aminophenol (Early Eluting) Cond->Deg1 Deg2 3-Amino-4-chlorobenzene- sulfonic acid Cond->Deg2

Caption: Base-catalyzed hydrolysis pathway of the target benzenesulfonate ester.

Quantitative Data Summaries

Table 1: Optimized Gradient Elution Profile
Time (min)Mobile Phase A (%)Mobile Phase B (%)Elution Curve
0.0955Initial
2.0955Isocratic
10.04060Linear Ramp
12.0595Linear Ramp
14.0595Column Wash
14.1955Step Change
18.0955Re-equilibration
Table 2: System Suitability Criteria (Self-Validating Parameters)
ParameterAcceptance CriterionScientific Rationale
Retention Time (RT) ~8.5 min (± 0.2 min)Ensures consistent column chemistry and pump delivery.
Tailing Factor ( Tf​ ) 1.5Confirms adequate suppression of secondary silanol interactions by the acidic mobile phase.
Theoretical Plates ( N ) 5000Verifies column efficiency and packing bed integrity.
Injection Precision %RSD 2.0% (n=6)Validates autosampler precision and baseline stability.
Resolution ( Rs​ ) 2.0Ensures absolute specificity against the primary degradant (4-aminophenol).
Table 3: ICH Q2(R2) Validation Summary
Validation ParameterMethodologyAcceptance Criteria
Specificity Forced degradation (Acid, Base, Peroxide, Heat, Light)Peak purity angle < Purity threshold; No co-eluting peaks.
Linearity 5 concentration levels (25% to 150% of nominal)Correlation coefficient ( R2 ) 0.999.
Accuracy (Recovery) Spiked sample matrix at 50%, 100%, and 150% levelsMean recovery between 98.0% and 102.0%.
Precision (Repeatability) 6 independent sample preparations at 100% target%RSD of assay results 2.0%.
Intermediate Precision Different analyst, different day, different instrumentOverall %RSD 2.0%; Mean difference 1.0%.

References

  • Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (europa.eu) URL: [Link]

  • Title: USP <1225> Method Validation Source: BA Sciences URL: [Link]

  • Title: Small Molecule Development Analytical Methods for Faster Time to Market Source: Hovione URL: [Link]

  • Title: Effect of Ionic Liquid on the Determination of Aromatic Amines as Contaminants in Hair Dyes by Liquid Chromatography Coupled to Electrochemical Detection Source: MDPI URL: [Link]

  • Title: USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision Source: Investigations of a Dog URL: [Link]

Sources

Application

Application Note: Synthesis of Asymmetric Bis-Azo Dyes via Sequential Diazotization of (4-Aminophenyl) 3-Amino-4-Chlorobenzenesulfonate

Introduction and Mechanistic Overview The compound (CAS 64910-68-5) is a highly specialized diamine precursor utilized in the advanced manufacturing of complex azo dyes[1]. Unlike traditional bis-diazo components (e.g.,...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Overview

The compound (CAS 64910-68-5) is a highly specialized diamine precursor utilized in the advanced manufacturing of complex azo dyes[1]. Unlike traditional bis-diazo components (e.g., benzidine derivatives), this molecule features two distinct primary aromatic amines separated by a sulfonate ester linkage.

The structural asymmetry imparts differential nucleophilicity to the two amino groups, which is the cornerstone of its application:

  • Amine A (Phenol-derived): Located on the phenyl ring attached to the sulfonate oxygen. While the −OSO2​Ar group is inductively electron-withdrawing, this amine remains relatively more basic than its counterpart.

  • Amine B (Benzenesulfonate-derived): Located ortho to a chlorine atom and meta to the sulfonate ester group. The combined electron-withdrawing effects of the halogen and the sulfonyl group significantly reduce the basicity and nucleophilicity of this amine[2].

Causality Insight: This differential basicity dictates a sequential diazotization strategy . It allows chemists to selectively diazotize Amine A at lower acid concentrations and temperatures, perform a first azo coupling, and subsequently diazotize Amine B under harsher conditions. Furthermore, because the sulfonate ester linkage is sensitive to extreme pH, the protocol must strictly control alkalinity to prevent premature hydrolysis into 4-aminophenol and , the latter being a standard intermediate for dyes like Acid Brown 84[3][4].

Chemical Properties & Reactivity Profiling

To successfully incorporate this compound into an azo dye workflow, its physicochemical properties must be directly mapped to operational constraints.

PropertyValue / CharacteristicImpact on Synthesis Workflow
CAS Number 64910-68-5Primary identifier for raw material sourcing[1].
Molecular Weight 298.75 g/mol Critical for exact stoichiometric equivalents during nitrosation.
Linkage Type Sulfonate Ester ( −O−SO2​− )Susceptible to alkaline hydrolysis; strictly limits high-pH coupling environments.
Amine A Reactivity High (Relative)Diazotizes rapidly at 0–5°C with standard HCl/NaNO₂ concentrations.
Amine B Reactivity Low (Relative)Requires higher acid concentration to protonate and longer reaction times.

Experimental Workflow

The following diagram illustrates the logical progression of the sequential diazotization and coupling phases, highlighting the critical environmental controls required at each step.

G Start Starting Material: (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate Diazo1 Step 1: Primary Diazotization (Targeting 4-aminophenyl group) Start->Diazo1 NaNO2, HCl, 0-5°C Couple1 Step 2: First Azo Coupling (Mild pH to protect ester) Diazo1->Couple1 Coupling Component A Diazo2 Step 3: Secondary Diazotization (Targeting chlorobenzenesulfonate amine) Couple1->Diazo2 NaNO2, HCl, 5-10°C Couple2 Step 4: Second Azo Coupling (Alkaline/Neutral pH) Diazo2->Couple2 Coupling Component B Product Asymmetric Bis-Azo Dye Isolation & Characterization Couple2->Product Precipitation & Filtration

Workflow for sequential diazotization of a bis-amino sulfonate ester.

Step-by-Step Methodologies and Self-Validating Protocols

Phase 1: Primary Diazotization (Targeting Amine A)

Objective: Selectively convert the 4-aminophenyl group to a diazonium salt without affecting the chlorobenzenesulfonate amine or hydrolyzing the ester.

  • Dispersion: Suspend 0.1 mol (29.88 g) of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate in 150 mL of distilled water.

  • Acidification: Add 0.25 mol of hydrochloric acid (30% aqueous) dropwise.

    • Causality: A moderate excess of acid is used to solubilize the more basic Amine A as a hydrochloride salt while leaving the electron-deficient Amine B largely unprotonated.

  • Cooling: Chill the suspension to 0–2°C using an ice-salt bath.

  • Nitrosation: Slowly add a pre-cooled solution of 0.105 mol sodium nitrite (7.25 g in 20 mL water) over 30 minutes, strictly maintaining the temperature below 5°C to prevent diazonium decomposition.

  • Self-Validation (Nitrous Acid Check): After 15 minutes of stirring, spot the mixture onto starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid. If negative, add 0.5 mL increments of NaNO₂ until a positive test persists for 5 minutes.

  • Quenching: Add 10% aqueous sulfamic acid dropwise until the starch-iodide test is negative.

    • Causality: Removing excess HNO2​ prevents unwanted nitrosation of the coupling component in the next step, which would lead to dull, impure dye shades.

Phase 2: First Azo Coupling

Objective: Couple the mono-diazonium salt with Coupling Component A (e.g., a naphthol derivative) under mildly acidic to neutral conditions.

  • Preparation: Dissolve 0.1 mol of Coupling Component A in 100 mL of water. Adjust pH to 6.0–6.5 using sodium acetate.

    • Causality: Sodium acetate acts as a mild buffer. Using strong bases like NaOH at this stage could trigger the hydrolysis of the sulfonate ester linkage[2].

  • Coupling: Slowly add the diazonium solution from Phase 1 to the coupling component over 45 minutes at 5–10°C.

  • Self-Validation (Coupling Completion): Spot the reaction mixture on filter paper. Apply a drop of alkaline H-acid (8-amino-1-naphthol-3,6-disulfonic acid) solution adjacent to the spot. If a colored ring forms at the intersection, unreacted diazonium salt is still present; continue stirring. If no color forms, the coupling is complete.

Phase 3: Secondary Diazotization (Targeting Amine B)

Objective: Diazotize the remaining, less reactive amine on the chlorobenzenesulfonate ring.

  • Acidification: To the reaction mixture from Phase 2, add 0.3 mol of concentrated HCl.

    • Causality: The high concentration of hydronium ions is necessary to force the protonation of the highly electron-deficient Amine B and facilitate the formation of the nitrosonium ion ( NO+ ) intermediate.

  • Nitrosation: Add 0.11 mol of sodium nitrite solution rapidly at 5–10°C.

  • Validation: Confirm excess nitrous acid with starch-iodide paper after 30 minutes. Quench with sulfamic acid as executed in Phase 1.

Phase 4: Second Azo Coupling and Isolation

Objective: Couple the second diazonium group with Coupling Component B to form the final asymmetric bis-azo dye.

  • Coupling: Slowly add the diazonium mixture to a buffered solution (pH 7.0–7.5) of Coupling Component B.

  • Precipitation: Once the H-acid spot test confirms completion, add sodium chloride (salting out) to 15% w/v to precipitate the dye.

  • Isolation: Filter the precipitated dye under vacuum, wash with 10% brine, and dry in a vacuum oven at 60°C.

    • Causality: Drying at a moderate temperature under vacuum prevents thermal degradation of the azo linkages and protects the sulfonate ester from ambient moisture-driven hydrolysis.

Quality Control and Analytical Characterization

To ensure the structural integrity of the synthesized dye, particularly the survival of the sulfonate ester linkage, the following analyses are mandatory:

  • FT-IR Spectroscopy: Confirm the presence of the ester sulfonyl stretch (typically around 1370 and 1180 cm⁻¹) and the absence of primary amine N-H stretches (3300-3500 cm⁻¹).

  • HPLC-MS: Verify the exact mass of the asymmetric bis-azo dye. The presence of fragments corresponding to would indicate premature ester hydrolysis during the coupling phases[3].

References

  • PubChem - 4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate | C12H11ClN2O3S. National Institutes of Health (NIH). Available at:[Link]

  • World Dye Variety - Acid Brown 84. Available at:[Link]

  • SciSpace / Systematic Reviews in Pharmacy - The recent progress of sulfonamide in medicinal chemistry (Vol 11, Issue 12, December 2020). Available at:[Link]

Sources

Method

Application Notes &amp; Protocols: Catalytic Reduction Techniques for (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate Derivatives

Introduction: The Challenge of Selective Nitro Group Reduction The synthesis of aromatic amines through the reduction of their nitro precursors is a cornerstone of modern organic synthesis, particularly in the developmen...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Challenge of Selective Nitro Group Reduction

The synthesis of aromatic amines through the reduction of their nitro precursors is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty dyes.[1] Derivatives of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate are valuable intermediates, incorporating multiple functional groups that present a significant synthetic challenge. The primary obstacle is the chemoselective reduction of one or more aromatic nitro groups to their corresponding amines while preserving the synthetically crucial C-Cl bond.

Standard catalytic hydrogenation conditions, particularly with highly active catalysts like palladium on carbon (Pd/C), often lead to significant hydrodechlorination, an undesired side reaction that cleaves the carbon-halogen bond.[2] This guide provides a comprehensive overview of field-proven catalytic techniques and detailed protocols designed to maximize the yield of the desired chloroaniline product by suppressing hydrodechlorination. We will explore the causality behind catalyst selection, reaction parameter optimization, and provide self-validating experimental workflows for researchers, scientists, and drug development professionals.

Mechanistic Considerations: The Selectivity Battleground

The catalytic reduction of a chloronitroaromatic compound is a competition between two primary reaction pathways on the catalyst surface: the desired hydrogenation of the nitro group and the undesired hydrogenolysis of the C-Cl bond.

The reduction of the nitro group is a stepwise process, typically proceeding through nitroso and hydroxylamine intermediates.[3] The accumulation of these intermediates can lead to the formation of colored impurities like azo and azoxy compounds, which can complicate purification and impact product quality.[4] The key to a successful transformation is a catalytic system that efficiently channels the reaction through to the amine while possessing low activity for C-Cl bond activation.

cluster_0 Reaction Pathways on Catalyst Surface Start Chloronitroaromatic Precursor (Ar-NO2-Cl) DesiredPath Nitro Group Hydrogenation (Desired Pathway) Start->DesiredPath UndesiredPath Hydrodechlorination (Undesired Pathway) Start->UndesiredPath Intermediate Hydroxylamine Intermediate (Ar-NHOH-Cl) DesiredPath->Intermediate +H2 -H2O Byproduct Dechlorinated Byproduct (Ar-NH2-H) UndesiredPath->Byproduct +H2 -HCl Product Desired Product (Ar-NH2-Cl) Intermediate->Product +H2 -H2O

Figure 1: Competing reaction pathways in the reduction of chloronitroaromatics.

Catalyst System Selection: A Comparative Guide

The choice of catalyst is the most critical factor in achieving high selectivity. Standard Pd/C is often too reactive, but several alternative and modified systems have been developed to address this challenge.[2][5]

Catalyst SystemSelectivity ProfileTypical ConditionsAdvantagesDisadvantages
Sulfided Platinum on Carbon (Pt(S)/C) Excellent. Highly selective for nitro group reduction while preserving C-Cl, C-Br, and C-I bonds.[2][6]Low H₂ pressure (3-4 bar), low temperature (<40 °C), low catalyst loading (<0.1 mol %).[6]High selectivity, mild conditions, commercially available.Higher cost than non-precious metal catalysts.
Raney Nickel (Raney Ni) Good. Classic alternative to Pd/C for substrates prone to dehalogenation.[5][7]H₂ pressure or transfer hydrogenation (e.g., hydrazinium monoformate).[8]Cost-effective, effective for many substrates.[7]Pyrophoric nature requires careful handling, may be less active than Pt catalysts.[7]
Modified Platinum Catalysts (e.g., Pt-V/C, Pt-Fe/C) Excellent. Can completely suppress hydrodechlorination even at full conversion.[1][2] Vanadium also prevents hydroxylamine accumulation.[4][9]H₂ pressure, various solvents (e.g., THF, alcohols).Extremely high selectivity, improved product purity by minimizing side-products.May require specialized catalyst preparation or sourcing.
Activated Iron (Fe) Excellent. A mild method that does not cause hydrodehalogenation.[10]Acidic (e.g., AcOH, HCl) or neutral conditions; often used in transfer hydrogenation.[5][10]Very low cost, environmentally benign, simple setup (reflux).Stoichiometric or high-loading use, can generate significant iron sludge waste.[11]
Modified Palladium on Carbon (e.g., Pd/C + PPh₃/NaVO₃) Very Good. Co-modification inhibits dehalogenation and activates H₂ for selective nitro reduction.[9]H₂ pressure, standard temperatures.Improves the performance of a common, readily available catalyst.Requires addition of modifiers and optimization.

Application Protocols

The following protocols provide detailed, step-by-step methodologies for the selective reduction of a model substrate, (4-nitrophenyl) 3-amino-4-chlorobenzenesulfonate.

Protocol 1: High-Selectivity Reduction using Sulfided Platinum on Carbon (Pt(S)/C)

This protocol is recommended for substrates where maximizing selectivity and yield is paramount and cost is a secondary concern. It employs mild conditions to minimize hydrodechlorination.[6]

4.1.1 Materials

  • (4-nitrophenyl) 3-amino-4-chlorobenzenesulfonate (1.0 eq)

  • 5% Sulfided Platinum on Carbon (5% Pt(S)/C) (0.1 mol % Pt)

  • Methanol or Tetrahydrofuran (THF), degassed

  • Hydrogen (H₂) gas, high purity

  • Nitrogen (N₂) gas, high purity

  • Celite® 545

4.1.2 Equipment

  • Stirred pressure reactor (autoclave) equipped with gas inlet, pressure gauge, and temperature control

  • Magnetic stirrer and stir bar or mechanical stirrer

  • Vacuum/Nitrogen manifold

  • Buchner funnel and filter flask

  • Rotary evaporator

4.1.3 Step-by-Step Procedure

  • Reactor Charging: To the pressure reactor vessel, add (4-nitrophenyl) 3-amino-4-chlorobenzenesulfonate and a stir bar.

  • Catalyst Addition: Under a gentle stream of nitrogen, carefully add the 5% Pt(S)/C catalyst. The catalyst loading is critical and should be kept low to enhance selectivity.[6]

  • Solvent Addition: Add the degassed solvent (e.g., Methanol) to the vessel. A typical concentration is 0.1-0.2 M.

  • System Purge: Seal the reactor. Purge the system by pressurizing with nitrogen to ~5 bar and then venting to atmospheric pressure. Repeat this cycle 5 times to ensure complete removal of oxygen.

  • Hydrogenation: Purge the system with hydrogen gas by pressurizing to ~3 bar and venting. Repeat this cycle 3 times. Finally, pressurize the reactor with hydrogen to the target pressure (3-4 bar).[6]

  • Reaction Execution: Begin vigorous stirring and maintain the reaction temperature at 30-40 °C.

  • Monitoring: Monitor the reaction progress by observing the hydrogen uptake from the gas reservoir. The reaction is typically complete when hydrogen consumption ceases. Alternatively, monitor by TLC or LC-MS analysis of small, carefully withdrawn aliquots.

  • Workup: Once the reaction is complete, stop the stirring and heating. Vent the reactor and purge thoroughly with nitrogen (5 cycles).

  • Catalyst Filtration: Open the reactor and carefully filter the reaction mixture through a pad of Celite® to remove the heterogeneous catalyst. Rinse the pad with a small amount of fresh solvent to ensure complete recovery of the product.

  • Product Isolation: Combine the filtrate and washings. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate.

  • Purification: The product can be further purified by recrystallization if necessary.

4.1.4 Safety Precautions

  • Catalytic hydrogenation with H₂ gas is hazardous and must be performed in a well-ventilated fume hood behind a blast shield.

  • Pt/C catalysts can be pyrophoric, especially after use. Do not allow the filtered catalyst cake to dry in the air. Quench the catalyst pad carefully with water before disposal.

  • Ensure all fittings on the pressure reactor are secure and have been pressure-tested.

Protocol 2: Cost-Effective Reduction using Activated Iron

This method provides a low-cost, scalable, and highly selective alternative using activated iron powder in a standard reflux setup. It completely avoids the use of high-pressure hydrogen gas.[10]

4.2.1 Materials

  • (4-nitrophenyl) 3-amino-4-chlorobenzenesulfonate (1.0 eq)

  • Iron powder, 325 mesh (4-5 eq)

  • Ammonium chloride (NH₄Cl) (1-2 eq) or Acetic Acid (catalytic)

  • Ethanol/Water solvent mixture (e.g., 4:1)

  • Celite® 545

4.2.2 Equipment

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Buchner funnel and filter flask

  • Rotary evaporator

4.2.3 Step-by-Step Procedure

  • Reaction Setup: In a round-bottom flask equipped with a stir bar and reflux condenser, combine the (4-nitrophenyl) 3-amino-4-chlorobenzenesulfonate, iron powder, and ammonium chloride.

  • Solvent Addition: Add the ethanol/water solvent mixture.

  • Reaction Execution: Heat the mixture to reflux with vigorous stirring. The iron powder provides a large surface area for the reaction.[12]

  • Monitoring: Monitor the reaction by TLC or LC-MS. The disappearance of the starting material typically indicates reaction completion (usually 2-6 hours).

  • Workup: Cool the reaction mixture to room temperature.

  • Catalyst Filtration: Dilute the mixture with additional ethanol and filter through a pad of Celite® to remove the iron powder and iron oxides. Wash the filter cake thoroughly with hot ethanol to recover all the product.

  • Product Isolation: Combine the filtrate and washings. Remove the ethanol under reduced pressure. The remaining aqueous solution can be extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are then dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude product.

  • Purification: The crude amine can be purified by recrystallization or column chromatography.

4.2.4 Safety Precautions

  • The reaction can be exothermic; ensure controlled heating.

  • Handle iron powder in a well-ventilated area.

  • Ensure the reflux system is properly set up to avoid pressure buildup.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the high-selectivity PGM catalysis protocol.

cluster_workflow Protocol 1: PGM Catalysis Workflow A 1. Charge Reactor (Substrate, Catalyst, Solvent) B 2. Seal & Purge (5x N₂ cycles) A->B C 3. Introduce H₂ (3x H₂ cycles, Pressurize) B->C D 4. Run Reaction (Stir, Heat, Monitor H₂ uptake) C->D E 5. Vent & Purge (5x N₂ cycles) D->E F 6. Filter Catalyst (Through Celite® pad) E->F G 7. Isolate Product (Rotary Evaporation) F->G H 8. Purify (Recrystallization) G->H

Figure 2: Experimental workflow for high-selectivity catalytic hydrogenation.

References

  • Benchchem. (n.d.). Selective Catalytic Reduction of Nitro Groups in the Presence of Chloro Substituents. Technical Support Center.
  • Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions.
  • Organic Process Research & Development. (2015). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. ACS Publications.
  • Enhanced selectivity of catalytic hydrogenation of halogenated nitroaromatics by interfacial effects. (2024).
  • J. Am. Chem. Soc. (1944). Reduction of Nitro-Aromatics with Activated Iron.
  • The Journal of Organic Chemistry. (2011). Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activated Heteroaryl Halides. ACS Publications.
  • Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. (2024).
  • Google Patents. (n.d.). Process for the catalytic hydrogenation of aromatic nitro compounds.
  • Journal of Synthetic Chemistry. (2025). Efficient Reduction of Nitroaromatic Compounds Using Fe@N-C Single-Atom Catalyst with Formic Acid as a Green Hydrogen Source.
  • Environmental Science and Technology. (1996). Reduction of nitro aromatic compounds by zero-valent iron metal. OHSU Elsevier.
  • ACS Omega. (2018). Catalytic Hydrogenation of p-Chloronitrobenzene to p-Chloroaniline Mediated by γ-Mo2N. ACS Publications.
  • Hive Methods Discourse. (2002). Raney Nickel CTH Reduction of Nitro/Nitrile Groups.
  • ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Precious Metal Catalyst (PMC) or Nickel Catalyzed Hydrogenation. Wordpress.
  • Google Patents. (n.d.). Process for preparing 4-(4-aminophenyl)-3-morpholinone.

Sources

Technical Notes & Optimization

Troubleshooting

improving reaction yield in (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate synthesis

Technical Support Center: Troubleshooting & Yield Optimization for (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate Synthesis Welcome to the Technical Support Center. This guide is designed for synthetic chemists and dru...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting & Yield Optimization for (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate Synthesis

Welcome to the Technical Support Center. This guide is designed for synthetic chemists and drug development professionals facing yield bottlenecks and chemoselectivity issues during the synthesis of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate[1].

The Core Mechanistic Challenge: Why Direct Synthesis Fails

A common error in synthesizing this target molecule is attempting a direct coupling between 3-amino-4-chlorobenzenesulfonyl chloride and 4-aminophenol. This approach fundamentally ignores the hierarchy of nucleophilicity. Aliphatic and aromatic amines (-NH₂) are significantly more nucleophilic than phenolic hydroxyl groups (-OH). Consequently, the sulfonyl chloride preferentially reacts with the free amines, resulting in massive N-sulfonylation (forming sulfonamides) and uncontrolled oligomerization[2]. Yields of the desired O-sulfonated ester using this direct method rarely exceed 5%.

To achieve high yields, the synthesis must be re-routed through a Nitro-Precursor Strategy , followed by a Chemoselective Reduction that strictly avoids hydrodehalogenation of the aryl chloride[3].

Synthetic Workflow Diagram

SynthesisWorkflow A 4-Chloro-3-nitrobenzenesulfonyl chloride + 4-Nitrophenol B Step 1: O-Sulfonylation (Base: Et3N, Solvent: DCM, 0-5 °C) A->B C Intermediate: (4-Nitrophenyl) 4-chloro-3-nitrobenzenesulfonate B->C > 90% Yield D Step 2: Chemoselective Reduction (Pt(S)/C + H2 OR Fe/NH4Cl) C->D E Target Product: (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate D->E > 85% Yield (No Dehalogenation) F Direct Synthesis Attempt (Aminophenol + Amino-sulfonyl chloride) G Polymerization & N-Sulfonylation (Yield < 5%) F->G Uncontrolled Chemoselectivity

Workflow comparing the high-yield nitro-precursor route vs. the failed direct synthesis approach.

Detailed Experimental Protocols

Phase 1: Chemoselective O-Sulfonylation (Esterification)

Objective: Form the sulfonate ester linkage using non-nucleophilic nitro precursors to guarantee 100% O-selectivity. Causality: By utilizing 4-nitrophenol and 4-chloro-3-nitrobenzenesulfonyl chloride, the phenolic -OH becomes the only available nucleophile. Triethylamine (Et₃N) serves a dual purpose: it deprotonates the phenol to increase its nucleophilicity and acts as an acid scavenger to neutralize the HCl byproduct, preventing reaction stalling[2].

Step-by-Step Methodology:

  • Setup: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve 4-nitrophenol (1.0 eq) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

  • Base Addition: Add Et₃N (1.2 eq) dropwise. Self-Validation: The solution will immediately turn deep yellow, confirming the formation of the highly nucleophilic phenolate ion.

  • Thermal Control: Cool the mixture to 0–5 °C using an ice bath. Causality: Low temperatures are critical to suppress the kinetically competing hydrolysis of the highly reactive sulfonyl chloride by any trace ambient moisture[2].

  • Coupling: Dissolve 4-chloro-3-nitrobenzenesulfonyl chloride (1.05 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise over 30 minutes via an addition funnel to prevent exothermic spikes.

  • Reaction: Allow the mixture to slowly warm to room temperature and stir for 4 hours. Monitor via TLC (Hexane:EtOAc 3:1).

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with 1M HCl (to remove excess Et₃N) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The intermediate, (4-nitrophenyl) 4-chloro-3-nitrobenzenesulfonate, is typically obtained in >90% yield and requires no further purification.

Phase 2: Chemoselective Reduction (Avoiding Dehalogenation)

Objective: Reduce both nitro groups to amines without cleaving the sensitive C-Cl bond. Causality: Standard palladium on carbon (Pd/C) catalysts will readily undergo oxidative addition into the C-Cl bond, leading to massive hydrodehalogenation byproducts. To prevent this, a sulfided platinum catalyst (Pt(S)/C) must be used. The sulfur selectively poisons the active sites responsible for C-Cl activation while leaving the nitro-reduction sites highly active[4],[3].

Step-by-Step Methodology (Catalytic Hydrogenation):

  • Setup: Charge a high-pressure autoclave with the dinitro intermediate (1.0 eq) dissolved in ethyl acetate (0.1 M).

  • Catalyst Addition: Add 5 mol% of 5% Pt(S)/C (Sulfided Platinum on Carbon)[3].

  • Purging: Seal the reactor securely. Purge the system by pressurizing with nitrogen to 0.5 MPa and venting (repeat 3x). Follow this by purging with hydrogen gas (repeat 3x) to ensure a completely oxygen-free environment[3].

  • Reaction: Pressurize the vessel to 1.0 MPa with H₂ gas. Stir vigorously at 25–30 °C for 6 hours. Self-Validation: Monitor the hydrogen uptake from the gas reservoir; the reaction is complete when the pressure stabilizes and uptake ceases.

  • Workup: Vent the reactor safely. Filter the reaction mixture through a tightly packed pad of Celite to remove the pyrophoric catalyst. Wash the pad with fresh ethyl acetate. Concentrate the filtrate in vacuo to yield the final product, (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate.

Quantitative Data: Catalyst Screening for Phase 2 Reduction

The choice of reduction catalyst dictates the purity of the final product. The table below summarizes the causality behind catalyst selection and its direct impact on dehalogenation rates.

Catalyst SystemReaction ConditionsNitro Conversion (%)Dehalogenation (%)Target Product Yield (%)
Pd/C (10%) H₂, 1.0 MPa, MeOH, 25 °C> 99.0> 45.0< 50.0
Pt/C (5%) H₂, 1.0 MPa, MeOH, 25 °C> 99.018.5~ 75.0
Pt(S)/C (5%) H₂, 1.0 MPa, EtOAc, 25 °C> 99.0< 0.5> 95.0
Fe / NH₄Cl EtOH/H₂O (3:1), 80 °C, 4 h> 95.00.088.0

Troubleshooting FAQs

Q1: I attempted the direct synthesis using 3-amino-4-chlorobenzenesulfonyl chloride and 4-aminophenol, but my yield is <5%. What happened? A1: You have encountered a fundamental chemoselectivity failure. The free -NH₂ groups on both starting materials are far stronger nucleophiles than the phenolic -OH. Your sulfonyl chloride reacted with the amines, creating a complex mixture of sulfonamides and oligomers[2]. You must abandon the direct route and adopt the nitro-precursor strategy detailed in Phase 1.

Q2: During the reduction step, mass spectrometry shows a major byproduct with a mass 34 Da lower than the target. How do I fix this? A2: A mass loss of ~34 Da corresponds to the loss of the chlorine atom (hydrodehalogenation) and its replacement by a proton. This is a notorious side reaction when using standard Pd/C or unpoisoned Pt/C catalysts[4]. To fix this, immediately switch your catalyst to Sulfided Platinum on Carbon (Pt(S)/C) or an iron-promoted platinum catalyst (Pt-Fe/C)[3].

Q3: My Phase 1 esterification stalled at 60% conversion. The TLC shows unreacted 4-nitrophenol. What is the likely cause? A3: The most common cause is moisture in your reaction system. Sulfonyl chlorides are highly susceptible to hydrolysis, converting into unreactive sulfonic acids. Ensure your DCM is strictly anhydrous, your glassware is flame-dried, and the Et₃N is freshly distilled. Additionally, keep the internal temperature strictly at 0–5 °C during the addition phase to suppress the hydrolysis side-reaction[2].

Q4: Can I use transfer hydrogenation instead of high-pressure H₂ gas for the reduction? A4: Yes. Catalytic transfer hydrogenation is a highly effective, milder alternative if you lack high-pressure autoclave equipment. Using ammonium formate or hydrazine as the hydrogen donor with a compatible catalyst (like Pt-Fe/C) will selectively reduce the nitro groups without requiring H₂ gas cylinders[3]. Alternatively, a classic Béchamp reduction (Iron powder in acidic media) is completely blind to aryl halides and will yield the product without high-pressure risks.

References

  • PubChem. "4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate | C12H11ClN2O3S". Available at:[Link]

  • Chemical Reviews (ACS Publications). "Reduced Transition Metal Colloids: A Novel Family of Reusable Catalysts?". Available at:[Link]

Sources

Optimization

Technical Support Center: Solubilization &amp; Handling of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with preparing high-fidelity stock solutions of (4-aminoph...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with preparing high-fidelity stock solutions of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate .

Due to its rigid aromatic architecture, dual primary amines, and moisture-sensitive sulfonate ester linkage, this compound presents unique solubility and stability challenges. This guide provides authoritative troubleshooting, causal explanations, and self-validating protocols to ensure the integrity of your assays.

Part 1: Physicochemical Profile & Solvent Compatibility

To successfully solvate a compound, we must first understand the thermodynamic barriers of its crystal lattice. The data below dictates our solvent selection.

Table 1: Quantitative Physicochemical Properties

Property Value Impact on Solvation & Handling
IUPAC Name (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate Highly functionalized, rigid structural geometry.
CAS Number 64910-68-5 Unique identifier for regulatory/safety tracking[1].
Molecular Weight 298.75 g/mol Moderate size; standard diffusion kinetics apply[1].
H-Bond Donors 2 (Primary Amines) Drives strong intermolecular crystal lattice formation.
H-Bond Acceptors 5 (Sulfonate, Amines) Requires a high-dipole solvent to disrupt solute-solute bonds.

| Freezing Point (DMSO) | 18.5°C | High risk of freeze-thaw precipitation in stock solutions. |

Table 2: Solvent Compatibility Matrix

Solvent Solvation Efficacy Degradation Risk Recommendation
Anhydrous DMSO High Low (if stored under Argon) Primary Choice
Anhydrous DMF High Low Secondary Choice
Water / Buffers Low High (Hydrolysis) Avoid for primary stocks

| Methanol / Ethanol | Low | High (Solvolysis) | Avoid |

Part 2: Troubleshooting FAQs

Q1: Why does this compound exhibit poor solubility in standard polar protic solvents, necessitating the use of polar aprotic solvents like DMSO? Causality: The compound's crystal lattice is thermodynamically stabilized by extensive intermolecular hydrogen bonding between its two primary amine groups (H-bond donors) and the sulfonate ester oxygen atoms (H-bond acceptors). Polar protic solvents (like water or ethanol) fail to sufficiently disrupt these solute-solute interactions without requiring extreme pH adjustments that would destroy the molecule[2]. Polar aprotic solvents like DMSO possess a high dipole moment and act as strong hydrogen-bond acceptors, effectively solvating the amine protons and disrupting the crystal lattice without acting as nucleophiles.

Q2: I observed precipitation after subjecting my DMSO stock solution to a freeze-thaw cycle. How do I prevent this? Causality & Validation: DMSO has a relatively high freezing point of 18.5°C. During freezing, the solvent crystallizes and physically excludes the solute, causing local supersaturation and irreversible micro-precipitation. Upon thawing, the kinetic barrier to redissolution is high. Fix: Gently heat the vial in a 37°C water bath for 5 minutes, followed by brief bath sonication. To create a self-validating system, always inspect the thawed solution against a stark dark background—if light scatters, micro-crystals remain. Prevent this entirely by aliquoting your primary stock into single-use vials.

Q3: Does the compound degrade in DMSO over time? Causality: Yes, through two primary mechanisms if handled improperly:

  • Sulfonate Ester Hydrolysis: DMSO is highly hygroscopic. Atmospheric moisture ingress dramatically accelerates the3[3].

  • Amine Oxidation: The primary aromatic amines can undergo oxidative coupling. Under aerobic conditions and exposure to light or heat, DMSO can act as a radical initiator and oxidant, promoting the 4[4]. Fix: Use strictly anhydrous DMSO, purge headspace with inert gas, and store at -20°C in the dark.

Part 3: System Workflows & Mechanisms

SolvationMechanisms Compound Target Compound (Crystal Lattice) DMSO Anhydrous DMSO (High Dipole) Compound->DMSO Dissolution Water Aqueous / Protic Solvents Compound->Water Dissolution Solvated Stable Solution (H-Bonds Disrupted) DMSO->Solvated Solvation Precipitate Insoluble Suspension Water->Precipitate Lattice intact Moisture Moisture Ingress Solvated->Moisture Poor Storage Hydrolysis Sulfonate Ester Hydrolysis Moisture->Hydrolysis Degradation

Fig 1: Solvation pathways and moisture-induced degradation mechanisms.

TroubleshootingWorkflow Start Precipitation Observed Post-Thaw Heat Incubate at 37°C (5 mins max) Start->Heat Sonicate Bath Sonication Heat->Sonicate Inspect Visual Inspection (Dark Background) Sonicate->Inspect Decision Solution Clear? Inspect->Decision Success Aliquot & Store (Argon, -20°C) Decision->Success Yes Fail LC-MS Validation (Check Degradation) Decision->Fail No

Fig 2: Self-validating troubleshooting workflow for post-thaw precipitation.

Part 4: Validated Standard Operating Procedure (SOP)

Protocol: Preparation of a 50 mM Anhydrous Stock Solution

  • Environmental Control: Procure anhydrous DMSO (≤0.005% H₂O) packaged under an inert gas (Argon/Nitrogen). Ensure all spatulas and amber glass vials are oven-dried prior to use.

  • Gravimetric Analysis: Weigh the required mass of1[1] in a low-humidity environment (e.g., a desiccated balance enclosure) to prevent premature moisture absorption.

  • Solvent Addition: Add the calculated volume of anhydrous DMSO directly to the vial. Do not add the powder to the solvent, as this promotes clumping at the meniscus.

  • Agitation & Sonication: Vortex vigorously for 30 seconds. Transfer to a bath sonicator at room temperature for 5-10 minutes. Critical: Do not allow the sonicator bath to exceed 30°C, as excess heat combined with DMSO can trigger 5[5].

  • Quality Control (Self-Validation): Visually inspect the solution against a dark background. It must be completely transparent. For critical biological assays, validate structural integrity post-dissolution via LC-MS to ensure no3 has occurred[3].

  • Storage & Aliquoting: Divide the primary stock into single-use amber glass aliquots. Purge the headspace of each vial with a gentle stream of Argon to displace oxygen, cap tightly, and store at -20°C.

References

  • PubChem. "4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate | C12H11ClN2O3S". National Institutes of Health (NIH).1

  • "Metal-free aerobic oxidative coupling of amines in dimethyl sulfoxide via a radical pathway". ResearchGate / RSC Advances. 5

  • "A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates...". Organic Process Research & Development - ACS Publications. 3

  • "The Alkaline Hydrolysis of Sulfonate Esters: Challenges in Interpreting Experimental and Theoretical Data". The Journal of Organic Chemistry - ACS Publications. 2

  • "Metal-free aerobic oxidative coupling of amines in dimethyl sulfoxide via a radical pathway". RSC Advances. 4

Sources

Troubleshooting

preventing oxidative degradation of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate during storage

Welcome to the dedicated technical support and troubleshooting center for the handling, storage, and formulation of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate . This compound presents unique stability challenges du...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support and troubleshooting center for the handling, storage, and formulation of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate . This compound presents unique stability challenges due to the presence of two highly reactive primary aromatic amines and a sulfonate ester linkage. This guide is designed for pharmaceutical scientists and analytical chemists to understand the causality of its degradation and implement self-validating protocols to ensure API (Active Pharmaceutical Ingredient) integrity.

Mechanistic Overview of Degradation

Before addressing specific troubleshooting scenarios, it is critical to understand the chemical vulnerabilities of the molecule. The primary degradation pathway for aromatic amines is oxidative. Direct nucleophilic oxidation by reactive oxygen species (ROS) or autooxidation leads to the formation of N-oxides, hydroxylamines, and highly conjugated azo or azoxy polymers, which manifest as severe discoloration[1]. Secondarily, the sulfonate ester linkage can undergo hydrolysis if exposed to moisture and extreme pH.

OxidationPathway API (4-aminophenyl) 3-amino- 4-chlorobenzenesulfonate O2 O2 / ROS Exposure API->O2 Autooxidation Sulfonate Sulfonate Hydrolysis (Phenol + Sulfonic Acid) API->Sulfonate Moisture / pH Stress N_Oxide Hydroxylamine / N-Oxide Intermediates O2->N_Oxide Nucleophilic Attack Azo Azo/Azoxy Polymers (Dark Discoloration) N_Oxide->Azo Radical Coupling

Caption: Primary oxidative and secondary hydrolytic degradation pathways of the target API.

Frequently Asked Questions (FAQs)

Q1: Why does the solid API powder turn from off-white to dark brown during routine storage at room temperature? A1: The darkening is a direct visual indicator of oxidative degradation. The two primary aromatic amines on the molecule are highly susceptible to autooxidation. When exposed to ambient oxygen and light, homolytic cleavage and subsequent radical coupling reactions form conjugated azo (–N=N–) and azoxy polymeric species. These highly conjugated systems absorb visible light strongly, causing the dark brown coloration. To prevent this, the API must be stored under an inert atmosphere (Argon or Nitrogen) and protected from light.

Q2: We are preparing aqueous stock solutions for in vitro assays. How can we prevent rapid oxidation in solution? A2: Amines oxidize much faster in solution, particularly under alkaline conditions where the amine is unprotonated and highly nucleophilic[2].

  • pH Control: Maintain the solution pH slightly acidic (pH 4.5–5.5) to protonate a fraction of the amines, reducing their nucleophilicity without causing acid-catalyzed hydrolysis of the sulfonate ester.

  • Antioxidants: Add a water-soluble antioxidant, such as ascorbic acid (0.1% w/v) or sodium metabisulfite, which acts as a sacrificial reducing agent.

  • Degassing: Sparge all aqueous buffers with Nitrogen or Argon for 15 minutes prior to dissolving the API to displace dissolved oxygen.

Q3: How do we differentiate between oxidative degradation and sulfonate hydrolysis in our HPLC chromatograms? A3: Oxidative degradants (N-oxides, azo dimers) typically exhibit increased polarity (eluting earlier on a reverse-phase C18 column) or significantly longer retention times (in the case of large, non-polar polymeric dimers). Furthermore, azo degradants will show strong UV absorbance shifts into the visible region (e.g., 400-500 nm). Conversely, sulfonate hydrolysis yields 4-aminophenol and 3-amino-4-chlorobenzenesulfonic acid. These specific fragments can be identified via LC-MS by their distinct m/z values and lack of visible-region chromophores.

Quantitative Stability Data

The following table summarizes the degradation kinetics of the API under various environmental stressors, validating the necessity of strict storage controls.

Storage ConditionAtmosphereTemperatureLight Exposure% API Remaining (30 Days)Primary Degradant Observed
Solid PowderAmbient Air25°CAmbient88.4%Azo polymers (Discoloration)
Solid PowderArgon-20°CDark>99.8%None detected
Aqueous Sol. (pH 7.4)Ambient Air25°CAmbient42.1%N-oxides, Azo dimers
Aqueous Sol. (pH 5.0)N2 Sparged4°CDark96.5%Minor hydrolysis products

Troubleshooting Guide & Experimental Protocols

Issue: Inconsistent analytical quantification due to rapid in-vial degradation during HPLC autosampler queuing.

Root Cause: Dissolved oxygen in the diluent and ambient light exposure in the clear HPLC vials accelerate amine oxidation during the 12-24 hour run time. Resolution: Implement the self-validating protocol below for analytical sample preparation.

Protocol 1: Preparation of Stable Analytical Samples

This protocol ensures that the sample remains stable throughout the analytical run, acting as a self-validating system by incorporating an antioxidant that does not interfere with the API's UV absorbance profile.

  • Solvent Preparation: Prepare the sample diluent (e.g., 50:50 Water:Acetonitrile). Sparge the diluent with high-purity Nitrogen gas for 20 minutes.

  • Antioxidant Addition: Add 0.05% (w/v) Butylated Hydroxytoluene (BHT) to the organic phase, or 0.1% Ascorbic acid to the aqueous phase, depending on solubility requirements.

  • API Dissolution: Weigh the API in a glove bag under a Nitrogen atmosphere. Dissolve the API in the degassed diluent to the target concentration (e.g., 1 mg/mL).

  • Vialing: Transfer the solution into amber HPLC vials to block UV/Vis light. Flush the headspace of the vial with a gentle stream of Nitrogen before immediately capping with a PTFE/silicone septum.

  • Validation: Inject a control sample at T=0 and T=24 hours. The peak area of the API should not deviate by more than 1.0%.

Protocol 2: Forced Degradation (Oxidative Stress) Validation

To accurately identify the retention times of oxidative degradants for your stability-indicating method, you must intentionally stress the molecule[3].

  • Stock Preparation: Prepare a 2 mg/mL solution of the API in a compatible co-solvent (e.g., Methanol).

  • Oxidative Stress: Mix 1 mL of the API stock solution with 1 mL of 3% Hydrogen Peroxide ( H2​O2​ )[3].

  • Incubation: Incubate the mixture at room temperature in the dark for 4 to 24 hours.

  • Quenching: Withdraw a 100 μ L aliquot at specific time points (4h, 8h, 24h) and quench the residual peroxide by adding 10 μ L of a saturated sodium thiosulfate solution.

  • Analysis: Dilute to the working concentration with the mobile phase and analyze via LC-MS to map the degradation profile and ensure mass balance.

References

  • J-Stage. "In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products." J-Stage. Available at:[Link]

  • The Royal Society of Chemistry. "CHAPTER 3: Oxidative Degradation." RSC Books. Available at:[Link]

Sources

Optimization

troubleshooting common impurities in (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate crystallization

Welcome to the Technical Support Center for the isolation and purification of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS: 64910-68-5). This compound features two primary amine groups and a labile sulfonate est...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the isolation and purification of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS: 64910-68-5). This compound features two primary amine groups and a labile sulfonate ester linkage, making its crystallization prone to specific chemical degradation pathways, including oxidative polymerization and ester hydrolysis.

This guide is structured to provide researchers and process chemists with mechanistic troubleshooting strategies, self-validating protocols, and authoritative insights to achieve high-purity crystalline product.

Part 1: Troubleshooting FAQs

Q1: My crystallized product is turning dark brown or purple. What is causing this discoloration, and how can I prevent it? A: The dark discoloration is a classic symptom of aniline oxidation. Both the 4-aminophenyl and 3-amino moieties are highly susceptible to oxidative coupling, forming highly colored polyaniline-like oligomers (e.g., "aniline black") [1]. This oxidation is accelerated by light, trace transition metals, and dissolved oxygen in the crystallization solvent.

  • Causality: The primary amines undergo single-electron oxidation to form radical cations, which subsequently couple to form quinonediimine structures.

  • Solution: Degas all crystallization solvents by sparging with nitrogen or argon for at least 30 minutes prior to use. Incorporate a mild, process-compatible antioxidant (such as sodium dithionite, Na2​S2​O4​ , or BHT) during the dissolution phase. Protect the crystallization vessel from direct light.

Q2: I am observing poor yield, and the product is forming a sticky oil at the bottom of the flask instead of crystals. How do I fix this? A: This phenomenon is known as "oiling out" or Liquid-Liquid Phase Separation (LLPS). It occurs when the supersaturated solution separates into a solute-rich liquid phase and a solvent-rich liquid phase before nucleation can occur.

  • Causality: Oiling out in sulfonate esters is often driven by the presence of structurally similar impurities (like regioisomers or unreacted starting materials) that depress the melting point of the solute-solvent mixture, or by cooling the solution too rapidly.

  • Solution: Shift from a purely temperature-dependent crystallization to an anti-solvent crystallization approach. Dissolve the crude material in a good solvent (e.g., ethyl acetate) at a moderate temperature (40–50 °C), and slowly titrate in an anti-solvent (e.g., heptane) until the cloud point is reached. Seed the solution with pure crystals, age for 1 hour, and then cool at a highly controlled rate (e.g., 0.1 °C/min).

Q3: Analysis of the mother liquor shows elevated levels of 4-aminophenol and 3-amino-4-chlorobenzenesulfonic acid. Why is my product degrading during crystallization? A: You are observing the hydrolysis of the sulfonate ester linkage. Sulfonate esters are highly susceptible to solvolysis and hydrolysis, particularly at elevated temperatures and extreme pH values [2].

  • Causality: The hydrolysis of sulfonate esters is dominated by the water rate until high pH values, where base catalysis takes over [2]. If your crystallization solvent contains high water activity and the mixture is heated for prolonged periods to achieve dissolution, the ester bond will cleave, reverting the product to its precursor phenol and sulfonic acid.

  • Solution: Strictly control the water content of your crystallization solvents (use anhydrous grades or dry over molecular sieves). Limit the maximum dissolution temperature to 50 °C and minimize the time the product spends in hot solution.

Q4: How do I purge the N-sulfonylated (sulfonamide) impurity from the desired O-sulfonylated (sulfonate ester) product? A: Sulfonamides are generally more thermodynamically stable than sulfonate esters and often form as a competitive byproduct during synthesis.

  • Causality: The sulfonamide proton (N-H) is significantly more acidic (pKa ~9-10) than the amine protons on your desired product.

  • Solution: Utilize a mild pH-driven aqueous wash prior to crystallization. By washing the organic layer with a dilute, cold aqueous base (e.g., 0.5 M NaHCO3​ ), the sulfonamide impurity can be selectively deprotonated and partitioned into the aqueous phase, leaving the neutral sulfonate ester in the organic phase.

Part 2: Data Presentation

Table 1: Common Impurities and Purge Strategies
Impurity ProfileChemical OriginMechanistic CauseRecommended Purge Strategy
Polyaniline Oligomers Oxidation of primary aminesDissolved O2​ / Light exposureN2 sparging; Antioxidant addition (Na2S2O4); Light protection [1].
4-Aminophenol Hydrolysis of ester linkageHigh water activity + HeatUse anhydrous solvents; Keep dissolution temp < 50 °C [2].
3-Amino-4-chlorobenzenesulfonic acid Hydrolysis of ester linkageHigh water activity + HeatMild basic aqueous wash (partitions into aqueous phase).
Sulfonamide Regioisomer N-sulfonylation during synthesisKinetic vs. Thermodynamic controlCold, dilute aqueous base wash (deprotonates sulfonamide).

Part 3: Experimental Protocols

Protocol 1: Anti-Solvent Crystallization with Antioxidant Protection

This protocol is designed to prevent LLPS (oiling out) while actively suppressing the oxidative degradation of the aniline moieties.

  • Preparation: In a darkened fume hood, sparge Ethyl Acetate (EtOAc) and Heptane with ultra-high purity Nitrogen for 30 minutes.

  • Dissolution: Transfer 10.0 g of crude (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate to a jacketed reactor purged with Nitrogen. Add 50 mL of the degassed EtOAc.

  • Antioxidant Addition: Add 0.1 g of Sodium Dithionite ( Na2​S2​O4​ ) to the suspension.

  • Heating: Heat the reactor to 45 °C with moderate agitation (250 rpm) until complete dissolution is achieved. Do not exceed 50 °C to prevent ester hydrolysis.

  • Filtration: Perform a hot polish filtration through a 0.45 µm PTFE filter into a pre-warmed, N2-purged receiving vessel to remove any insoluble polyaniline particulates.

  • Anti-Solvent Addition: While maintaining 45 °C, slowly dose in 30 mL of degassed Heptane over 45 minutes using a syringe pump until a persistent slight turbidity (cloud point) is observed.

  • Seeding & Aging: Add 50 mg of pure product seeds. Hold the temperature at 45 °C for 60 minutes to allow the seed bed to establish and relieve supersaturation.

  • Cooling: Initiate a linear cooling ramp of 0.1 °C/min down to 5 °C.

  • Isolation: Filter the resulting slurry under a blanket of Nitrogen. Wash the filter cake with 15 mL of cold, degassed Heptane. Dry under vacuum at 30 °C for 12 hours.

Protocol 2: pH-Driven Impurity Purge (Pre-Crystallization)

Use this workflow if HPLC analysis indicates high levels of sulfonamide or sulfonic acid impurities.

  • Dissolve the crude product mixture in Dichloromethane (DCM) at room temperature (10 mL DCM per gram of crude).

  • Prepare a cold (5 °C) 0.5 M solution of Sodium Bicarbonate ( NaHCO3​ ).

  • Transfer the DCM solution to a separatory funnel and wash with an equal volume of the cold NaHCO3​ solution. Self-Validation Step: The aqueous layer should test at pH 8-9, ensuring deprotonation of the sulfonamide and sulfonic acid, partitioning them into the aqueous waste.

  • Separate the organic layer immediately to minimize hydrolysis time.

  • Wash the organic layer once with cold brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure (bath temp < 30 °C) before proceeding to Protocol 1.

Part 4: Mandatory Visualization

The following diagram illustrates the logical workflow for troubleshooting the crystallization of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate based on observed physical and chemical phenomena.

CrystallizationWorkflow Start Crude (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate CheckColor Is the solution dark/discolored? Start->CheckColor AddAntioxidant Add Antioxidant (e.g., Na2S2O4) & Purge with N2 CheckColor->AddAntioxidant Yes (Oxidation) CheckPurity Are Sulfonamide/Acid impurities present? CheckColor->CheckPurity No AddAntioxidant->CheckPurity BaseWash Perform Cold 0.5M NaHCO3 Wash (pH-Driven Purge) CheckPurity->BaseWash Yes Dissolution Dissolve in EtOAc at 45°C (Keep < 50°C to prevent hydrolysis) CheckPurity->Dissolution No BaseWash->Dissolution AntiSolvent Titrate Heptane (Anti-Solvent) to Cloud Point & Seed Dissolution->AntiSolvent Cooling Controlled Cooling (0.1°C/min) to avoid Oiling Out (LLPS) AntiSolvent->Cooling Isolation Filter, Wash & Dry under Vacuum Cooling->Isolation

Figure 1: Decision tree and workflow for troubleshooting benzenesulfonate ester crystallization.

References

  • Black, S. N., et al. "Selective Hydrolysis of Methanesulfonate Esters." Organic Process Research & Development, ACS Publications, 2008. Available at:[Link]

Troubleshooting

Technical Support Center: Optimizing pH Conditions for (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate Hydrolysis

A Foreword from Your Application Scientist: Welcome to the technical support center. The compound you are working with, (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate, is a specific molecule with limited data in public...

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Author: BenchChem Technical Support Team. Date: April 2026

A Foreword from Your Application Scientist:

Welcome to the technical support center. The compound you are working with, (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate, is a specific molecule with limited data in public literature. This guide is therefore designed to provide you with the fundamental principles and a systematic, field-proven workflow to determine the optimal pH conditions for its hydrolysis. We will proceed from the foundational chemistry of sulfonate esters to a practical, step-by-step experimental protocol, and conclude with a comprehensive troubleshooting guide.

Part 1: Foundational Principles & Core FAQs

This section addresses the fundamental "why" behind the experimental design. Understanding these principles is critical for making informed decisions and troubleshooting effectively.

Q1: What is the general mechanism for the hydrolysis of an aryl sulfonate ester like mine?

Aryl sulfonate esters primarily hydrolyze via nucleophilic attack at the sulfur atom. The reaction pathway can be either a concerted (single-step) or a stepwise (addition-elimination) process, often depending on the specific reactants and conditions.[1][2] In both cases, the key event is the cleavage of the sulfur-oxygen bond (S-OAr).

Under the conditions you will be exploring, the reaction is a sulfuryl-transfer reaction where water or a hydroxide ion acts as the nucleophile.

Q2: How does pH dramatically influence the rate of this hydrolysis?

The pH of the solution dictates the concentration and potency of the nucleophile (H₂O vs. OH⁻), and thus, the dominant reaction mechanism and overall rate.

  • Acidic to Neutral Conditions (pH < 7): In this range, the primary nucleophile is the neutral water molecule. This reaction, often called the "water rate" or solvolysis, is typically slow. While acid catalysis can occur for some esters, sulfonate esters are generally characterized by high uncatalyzed water rates and are less susceptible to strong acid catalysis compared to carboxylate esters.[3][4]

  • Alkaline (Basic) Conditions (pH > 8): As the pH increases, the concentration of the hydroxide ion (OH⁻) rises. Hydroxide is a much stronger nucleophile than water, leading to a significant acceleration of the hydrolysis rate.[3][5] This base-catalyzed or base-promoted hydrolysis often becomes the dominant pathway at higher pH values. The reaction rate in this region is typically proportional to the hydroxide ion concentration.[3]

Q3: My compound has two amino groups and a chlorine atom. How will these substituents affect the hydrolysis rate?

The electronic properties of the substituents on both aromatic rings play a crucial role. These effects are a combination of inductive and resonance effects.[6]

  • On the 3-amino-4-chlorobenzenesulfonate (Sulfonyl Part) Ring:

    • 3-Amino Group (-NH₂): This is a strong electron-donating group (EDG) by resonance. It increases the electron density on the sulfonyl group, making the sulfur atom less electrophilic and therefore less susceptible to nucleophilic attack. This is expected to slow down the hydrolysis rate.

    • 4-Chloro Group (-Cl): Chlorine is an electron-withdrawing group (EWG) by induction but a weak electron-donating group by resonance.[6] Its net effect is typically electron-withdrawing, which should make the sulfur atom more electrophilic and slightly increase the rate of hydrolysis.

  • On the (4-aminophenyl) (Leaving Group) Ring:

    • 4-Amino Group (-NH₂): This is a strong electron-donating group. Its presence makes the corresponding 4-aminophenoxide a poorer, more basic leaving group. A poorer leaving group will slow down the rate-limiting step of the hydrolysis, whether it is concerted or stepwise.[5]

Overall Predicted Effect: The combination of a strong electron-donating group on the sulfonyl portion and another strong electron-donating group on the leaving group suggests that this compound may be relatively stable to hydrolysis compared to an unsubstituted phenyl benzenesulfonate. The rate will likely be slowest in the neutral pH range and increase significantly as the pH becomes more alkaline.

Part 2: Experimental Workflow for pH Optimization

This section provides a detailed, step-by-step methodology for you to systematically determine the optimal pH for hydrolysis in your laboratory.

Q4: How do I design an experiment to find the ideal pH for my hydrolysis reaction?

The most effective method is to perform a series of kinetic experiments across a wide pH range, monitoring the disappearance of the starting material over time.

Workflow Diagram: pH Optimization Protocol

G cluster_prep Phase 1: Preparation cluster_exp Phase 2: Kinetic Experiments cluster_analysis Phase 3: Analysis & Interpretation A Prepare Buffer Series (pH 2 to 12) B Prepare Stock Solution of Compound in Organic Solvent D Spike Buffer with Stock Solution (t=0) B->D C Equilibrate Buffer to Constant Temperature (e.g., 50°C) C->D E Collect Aliquots at Defined Time Intervals D->E F Analyze Aliquots by HPLC (Quantify Starting Material) E->F G Plot [Compound] vs. Time for each pH F->G H Calculate Rate Constant (k) from Slope G->H I Plot log(k) vs. pH to Identify Optimum H->I

Caption: A systematic workflow for determining the pH-rate profile.

Step 1: Preparation of Buffer Solutions

Prepare a series of buffers covering a wide pH range (e.g., pH 4, 7, 9, 10, 11, 12). It is crucial to use sterile aqueous solutions to avoid microbial degradation.[7] Using a "universal" buffer system can be advantageous to minimize variability from different buffer species.[8][9]

Target pHBuffer System (Example)Preparation Notes
4.00.1 M Citrate BufferTitrate 0.1 M citric acid with 0.1 M sodium citrate.
7.00.1 M Phosphate Buffer (PBS)Titrate 0.1 M sodium phosphate monobasic with dibasic.
9.00.1 M Borate BufferTitrate 0.1 M boric acid with 0.1 M sodium borate.
10.00.1 M Carbonate-BicarbonateTitrate 0.1 M sodium bicarbonate with 0.1 M sodium carbonate.
>11.0Dilute NaOHUse standardized solutions of NaOH (e.g., 0.01 M for pH 12).

Verify the final pH of each buffer at the intended reaction temperature using a calibrated pH meter.[7]

Step 2: Kinetic Run Setup
  • Stock Solution: Prepare a concentrated stock solution of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate in a water-miscible organic solvent (e.g., acetonitrile or DMSO) to ensure rapid dissolution in the buffer.

  • Temperature Control: Place vials containing each buffer solution in a temperature-controlled environment (e.g., a water bath or heating block) set to a constant temperature. A good starting point is 50°C, as recommended by OECD guidelines for preliminary tests.[7]

  • Initiate Reaction: Once the buffers have reached thermal equilibrium, spike each one with a small volume of the stock solution to achieve the desired final concentration (e.g., 100 µM). The volume of organic solvent should be minimal (<1%) to avoid altering the buffer properties. Start a timer immediately (t=0).

  • Sampling: At predetermined time intervals (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot from each reaction vial. Immediately quench the reaction by diluting the aliquot into a vial containing a mobile phase or a weak acid to stop further hydrolysis before analysis.

Step 3: Analytical Monitoring

High-Performance Liquid Chromatography (HPLC) with UV detection is the recommended method for monitoring the disappearance of the parent compound and the appearance of its hydrolysis products.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid to ensure good peak shape) is a good starting point.

  • Detection: UV detector set to a wavelength where the starting material has strong absorbance.

  • Quantification: Create a calibration curve using standards of your starting material to accurately determine its concentration in each collected sample.

Step 4: Data Analysis
  • For each pH value, plot the concentration of the starting material versus time.

  • Assuming pseudo-first-order kinetics (as water/hydroxide is in vast excess), the data should fit the equation: ln([A]t) = -kt + ln([A]₀) .

  • The slope of the line from a plot of ln[Concentration] vs. time will be equal to the negative of the observed rate constant (-k_obs).

  • Finally, create a pH-rate profile by plotting log(k_obs) versus pH. This graph will visually reveal the pH at which the hydrolysis rate is highest.

Part 3: Troubleshooting Guide & Advanced FAQs

This section addresses common issues encountered during hydrolysis experiments.

Troubleshooting Logic Diagram

G Start Problem Encountered A Poor Solubility / Precipitation Start->A B Reaction Too Fast / Too Slow Start->B C Poor HPLC Resolution / Peak Shape Start->C D Inconsistent / Non-linear Kinetics Start->D Sol_A1 Use a co-solvent (e.g., up to 10% MeCN/DMSO). Ensure it doesn't affect rate. A->Sol_A1 Sol_A2 Lower the initial concentration of the compound. A->Sol_A2 Sol_B1 Adjust Temperature: Increase for slow reactions, decrease for fast reactions. B->Sol_B1 Sol_B2 Adjust sampling frequency. B->Sol_B2 Sol_C1 Adjust mobile phase gradient and/or pH (e.g., add TFA/Formic Acid). C->Sol_C1 Sol_C2 Ensure column is properly equilibrated and not degraded. C->Sol_C2 Sol_D1 Check for buffer catalysis. Run at lower buffer concentration. D->Sol_D1 Sol_D2 Verify pH stability of the buffer during the experiment. D->Sol_D2 Sol_D3 Check for side reactions using LC-MS. D->Sol_D3

Caption: A decision tree for troubleshooting common experimental issues.

Q5: My compound is not dissolving well in the aqueous buffer. What should I do?

  • Action: Increase the percentage of the organic co-solvent (e.g., acetonitrile or DMSO) used to make the stock solution. However, be cautious. High concentrations of organic solvents can alter the pKa of the buffer and the reaction mechanism. Keep the final co-solvent concentration below 5-10% if possible and keep it consistent across all experiments. Alternatively, lower the starting concentration of your compound.

Q6: The reaction at high pH is too fast to measure accurately, while the reaction at neutral pH is too slow. How can I manage this?

  • Action for Fast Reactions: Lower the temperature. According to the Arrhenius equation, a decrease in temperature will slow the reaction rate. Running the high pH experiments at a lower temperature (e.g., 25°C) will make them easier to monitor.[10]

  • Action for Slow Reactions: Increase the temperature. For the slow rates at neutral or acidic pH, you can run the experiment at a higher temperature (e.g., 70°C) to accelerate the reaction and obtain measurable data in a reasonable timeframe.[10] You can then use the Arrhenius equation to extrapolate the rate constant back to a common reference temperature if needed.

Q7: I'm seeing multiple peaks in my chromatogram. How do I know which ones are the correct hydrolysis products?

  • Action: The expected hydrolysis products are 3-amino-4-chlorobenzenesulfonic acid and 4-aminophenol. To confirm the identity of the product peaks, use Liquid Chromatography-Mass Spectrometry (LC-MS). This technique will provide the molecular weight of the compounds in each peak, allowing for positive identification of the expected products and any unexpected side products.

Q8: My kinetic plots are not linear. What could be the cause?

  • Buffer Catalysis: Some buffer species can actively participate in the reaction and act as catalysts.[11] This is known as general acid or general base catalysis. To test for this, repeat a kinetic run at a specific pH using a much lower concentration of the buffer. If the rate constant changes, buffer catalysis is occurring. You may need to switch to a different, non-participatory buffer system.[7]

  • pH Shift: The hydrolysis reaction produces a sulfonic acid and a phenol, which can alter the pH of a weakly buffered solution over time. Ensure your buffer concentration is sufficient to maintain a constant pH throughout the experiment. Re-measure the pH at the end of the experiment to confirm its stability.

  • Complex Reaction Mechanism: The reaction may not be a simple pseudo-first-order process. There could be side reactions, product inhibition, or the formation of an intermediate. LC-MS analysis can help identify potential side products.

References

  • M. Mikołajczyk, M. Gajl, W. Reimschüssel. "Chlorine isotopic exchange at sulphur in sulphonyl chlorides. Accelerating effect of the ortho-alkyl groups." Tetrahedron Letters.
  • Jackson, G. D., et al. "The Alkaline Hydrolysis of Sulfonate Esters: Challenges in Interpreting Experimental and Theoretical Data." The Journal of Organic Chemistry, ACS Publications, 2013.

  • Jackson, G. D., et al. "The Alkaline Hydrolysis of Sulfonate Esters: Challenges in Interpreting Experimental and Theoretical Data." PMC, NIH, 2013.

  • Abedsoltan, H., and Coleman, M. R. "Aryl Sulfonic Acid Catalysts: Effect of Pendant Group Structure on Activity in Hydrolysis of Polyethylene Terephthalate." Scholars' Mine, 2022.

  • Wikipedia contributors. "Buffer solution." Wikipedia, The Free Encyclopedia.

  • Blacker, J., et al. "Selective Hydrolysis of Methanesulfonate Esters." Organic Process Research & Development, ACS Publications, 2008.

  • WTW. "Standard (DIN/NIST) buffer solutions." Xylem Analytics.

  • Luch-Seng, J., et al. "Impact of substitution on reactions and stability of one-electron oxidised phenyl sulfonates in aqueous solution." Research Collection, 2022.

  • Abedsoltan, H., and Coleman, M. R. "Aryl sulfonic acid catalysts: Effect of pendant group structure on activity in hydrolysis of polyethylene terephthalate." ResearchGate, 2022.

  • Newman, J., and K. M. Page. "Universal buffers for use in biochemistry and biophysical experiments." PMC, NIH.

  • BenchChem. "Preventing hydrolysis of Diethyl oxalate-13C2 during experiments." BenchChem.

  • Miller, G. L., and R. H. Golder. "Buffers of pH 2 to 12 for use in electrophoresis." PubMed, 1950.

  • Hunt, I. "Substituent Effects." University of Calgary.

  • Douglas, K. T., and A. Williams. "Hydrolysis of aryl N-methyl-N-arylsulfonylcarbamates." Journal of the Chemical Society, Perkin Transactions 2, RSC Publishing.

  • Biodynamics Laboratory Inc. "Buffer pH table."

  • Cevasco, G., et al. "The Hydrolysis of 4-Amino- and 4-Dimethylaminobenzene Sulfonyl Chlorides: An Unprecedented Case of Independence of Reactivity from pH." ResearchGate, 2011.

  • Jackson, G. D., et al. "The Alkaline Hydrolysis of Sulfonate Esters: Challenges in Interpreting Experimental and Theoretical Data." ResearchGate, 2013.

  • Kice, J. L., and J. M. Anderson. "The Mechanism of the Acid Hydrolysis of Sodium Aryl Sulfates 1." ACS Publications, 1966.

  • Teasdale, A., et al. "A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates and Application toward Establishing Sulfonate Ester Control in Pharmaceutical Manufacturing Processes." Organic Process Research & Development, ACS Publications, 2010.

  • LibreTexts. "16.4: Substituent Effects in Electrophilic Substitutions." Chemistry LibreTexts, 2024.

  • Sigma-Aldrich. "3-Amino-4-chlorobenzenesulfonic acid."

  • Teasdale, A., et al. "A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates and Application toward Establishing Sulfonate Ester..." Novatia, LLC, 2010.

  • BenchChem. "avoiding hydrolysis of 12:0 Diether PC during experiments." BenchChem.

  • Ministry of the Environment, Government of Japan. "III Analytical Methods."

  • Roberts, J. C., and W. R. Roush. "Profiling sulfonate ester stability: identification of complementary protecting groups for..." PMC, NIH.

  • Spillane, W. J., et al. "Mechanisms of hydrolysis of phenyl- and benzyl 4-nitrophenyl-sulfamate esters." PubMed, 2011.

  • Eurofins. "ANALYTICAL METHOD SUMMARIES." Eurofins, 2021.

  • SSERC. "Hydrolysis of Starch – Teacher/Technician."

  • Reddit user. "Experimental setup for acid hydrolysis." Reddit, 2023.

  • Google Patents. "CN104592064A - Synthetic method of 2-aminophenol-4-sulfonamide."

  • EPA. "OECD Guidelines for the Testing of Chemicals: Hydrolysis as a Function of pH." EPA Archive, 2004.

  • Byun, Y., et al. "Synthesis, Chemical and Enzymatic Hydrolysis, and Aqueous Solubility of Amino Acid Ester Prodrugs of 3-Carboranyl Thymidine Analogues for Boron Neutron Capture Therapy of Brain Tumors." PMC, NIH.

  • ResearchGate. "Investigation of Acid-Catalyzed Hydrolysis of 4-Nitrophenyl-N-Acetyl-4-Methylbenzenesulfonimidate in Dioxane-Water Solutions."

  • BenchChem. "Technical Support Center: Synthesis of 4-Amino-3-chlorobenzenesulfonic Acid." BenchChem.

Sources

Optimization

Technical Support Center: Chromatography of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate

Welcome to the technical support center for the chromatographic analysis of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate. This guide is designed for researchers, scientists, and drug development professionals to diag...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chromatographic analysis of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve a common yet disruptive issue: baseline noise. A stable, quiet baseline is the foundation of accurate and reproducible quantification. This document provides a structured, in-depth approach to troubleshooting, moving from common, easily resolved issues to more complex systemic problems.

Understanding the Analyte: (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate

Before troubleshooting, understanding the analyte's chemical nature is key. This compound possesses several features that inform our chromatographic strategy:

  • Two Primary Aromatic Amine Groups: These groups are basic and can interact with residual silanols on silica-based columns, potentially causing peak tailing. They are also susceptible to oxidation.

  • A Sulfonate Group: This group is highly polar and acidic.

  • UV Absorbance: The phenyl rings provide strong UV absorbance, making UV detection a suitable and common choice.

Given these properties, High-Performance Liquid Chromatography (HPLC) using a reversed-phase column (like a C18) with a UV detector is the most probable analytical method. The mobile phase will likely be a buffered aqueous solution with an organic modifier (e.g., acetonitrile or methanol). Baseline noise in such a setup can originate from multiple sources, which we will systematically address.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of baseline noise in HPLC?

The most frequent culprits are issues with the mobile phase, such as impure solvents, dissolved gases, or improper mixing.[1][2] Other common sources include air bubbles in the system, a contaminated or degraded column, a dirty detector flow cell, or an aging detector lamp.[3][4][5]

Q2: My baseline is consistently drifting upwards. What does this indicate?

Upward baseline drift is often caused by a contaminant slowly eluting from the column, inadequate column equilibration after a gradient run, or a mobile phase component that has a stronger absorbance at the detection wavelength.[6][7] Temperature fluctuations in the lab or column oven can also cause drift.[8][9]

Q3: What does periodic, repeating noise (pulsations) in the baseline suggest?

Regular, cyclical noise that often correlates with the pump stroke is typically a sign of a pump-related issue.[2][10] This can include a faulty check valve, worn pump seals, or air trapped in the pump head.[2][11] Inadequate mobile phase mixing can also cause this type of noise.[12]

Systematic Troubleshooting Guide

A logical, step-by-step approach is the most efficient way to identify and resolve the source of baseline noise. This guide follows a process of elimination, starting with the simplest and most common problems.

Step 1: Characterize the Noise

First, observe the nature of the baseline noise. Its pattern provides crucial clues to its origin.

Noise CharacteristicDescriptionMost Probable Causes
High-Frequency, Random Noise A "fuzzy" or "hairy" baseline with rapid, small fluctuations.Detector lamp aging, dirty flow cell, contaminated mobile phase, electronic noise.[1][13]
Low-Frequency, Periodic Noise (Pulsations) Regular, repeating spikes or waves in the baseline.Pump issues (check valves, seals), insufficient mobile phase mixing or degassing.[2][10]
Drift (Upward or Downward) A slow, steady change in the baseline position over time.Column temperature changes, insufficient column equilibration, mobile phase contamination, column bleed.[6][9]
Irregular Spikes or "Ghost" Peaks Random, sharp peaks that are not part of the sample.Air bubbles in the system, sample contamination, carryover from previous injections, mobile phase impurities.[1][2][14]
Step 2: Isolate the Source of the Noise

To determine if the noise is coming from components upstream or downstream of the column, perform this critical diagnostic test.

Protocol 2.1: Column Bypass Test

  • Stop the Flow: Halt the HPLC pump.

  • Disconnect the Column: Carefully disconnect the column from the system.

  • Install a Union: In place of the column, connect the injector outlet directly to the detector inlet using a zero-dead-volume union.

  • Resume Flow: Start the pump at your typical analysis flow rate.

  • Observe the Baseline: Allow the system to run for 15-20 minutes and observe the baseline.

Interpreting the Results:

  • If the noise disappears or is significantly reduced: The problem is related to the column (e.g., contamination, degradation) or an issue that manifests under high pressure (like a small leak that only opens under pressure).[2][11] Proceed to Section A: Column & Temperature Issues .

  • If the noise persists: The source of the noise is in the HPLC system itself (pump, degasser, mobile phase, or detector).[11] Proceed to Section B: Mobile Phase & HPLC System Troubleshooting .

Start Baseline Noise Observed Bypass_Test Perform Column Bypass Test (Protocol 2.1) Start->Bypass_Test Noise_Persists Noise Persists? Bypass_Test->Noise_Persists Source_Column Source is Column-Related or High Pressure Issue Noise_Persists->Source_Column No Source_System Source is Mobile Phase, Pump, or Detector Noise_Persists->Source_System Yes Troubleshoot_Column Go to Section A: Column & Temperature Issues Source_Column->Troubleshoot_Column Troubleshoot_System Go to Section B: Mobile Phase & HPLC System Source_System->Troubleshoot_System

Diagram 1: Initial Troubleshooting Workflow

Section A: Column & Temperature Issues

Q: The noise disappeared after removing the column. How do I clean a contaminated column?

A contaminated column is a very common source of baseline noise and drift.[2] Strongly retained compounds from previous injections can slowly bleed off, causing a rising baseline or ghost peaks.

Protocol A.1: Aggressive Column Flushing

This protocol uses a series of solvents with increasing elution strength to strip contaminants from the reversed-phase column. Always disconnect the column from the detector during flushing to avoid contaminating the flow cell.

StepSolventFlow RateDuration (for 150 mm column)Purpose
1HPLC-grade Water1 mL/min20 column volumes (~30 min)Remove buffer salts and polar contaminants.
2Isopropanol1 mL/min20 column volumes (~30 min)Remove a wide range of organic contaminants.
3Methylene Chloride*1 mL/min20 column volumes (~30 min)Remove strongly non-polar contaminants.
4Isopropanol1 mL/min20 column volumes (~30 min)Flush out methylene chloride.
5Mobile Phase (without buffer)1 mL/min10 column volumes (~15 min)Prepare column for re-equilibration.
6Full Mobile PhaseSetpoint>20 column volumes (>30 min)Re-equilibrate the column.

*Caution: Ensure solvent compatibility with your HPLC system components (especially PEEK tubing and seals).

Q: Could temperature fluctuations be the cause of my baseline drift?

Yes, temperature has a significant impact on baseline stability, affecting mobile phase viscosity and detector response.[1][8] Even small drafts from air conditioning can cause issues.[7]

  • Solution: Always use a column oven to maintain a consistent and stable temperature.[8] Ensure the lab environment is stable. For highly sensitive analyses, you can insulate the tubing between the column and the detector.[6]

Section B: Mobile Phase & HPLC System Troubleshooting

If the noise persists without the column, the issue lies within the mobile phase, pump, degasser, or detector.

center Noise Type Periodic Periodic Noise (Pulsations) Pump Pump Issue (Check Valves, Seals) Periodic->Pump Mixing Poor Mixing Periodic->Mixing Drift Baseline Drift Temp Temperature Fluctuation Drift->Temp Equilibration Poor Column Equilibration Drift->Equilibration MobilePhase Mobile Phase Contamination Drift->MobilePhase Random Random Spikes & High Frequency Noise Bubbles Air Bubbles Random->Bubbles Detector Detector Issue (Lamp, Dirty Cell) Random->Detector Random->MobilePhase

Diagram 2: Correlation of Noise Type to Probable Cause
Mobile Phase Preparation

Q: How can I ensure my mobile phase is not the source of noise?

The mobile phase is a primary suspect for many baseline problems.[7][15]

Protocol B.1: Best Practices for Mobile Phase Preparation

  • Use High-Purity Solvents: Always use HPLC-grade or MS-grade solvents and freshly prepared, high-purity water (18.2 MΩ·cm). Low-quality solvents are a common source of contaminants that can cause baseline drift and ghost peaks.[2][4]

  • Prepare Fresh Buffers: Prepare buffer solutions daily and filter them through a 0.22 µm or 0.45 µm membrane filter to remove particulates.[1] Microbial growth in old aqueous phases is a significant source of contamination.[8]

  • Degas Thoroughly: Dissolved gases can outgas in the detector flow cell, causing spikes and baseline instability.[2][7] Use an inline degasser, or alternatively, sparge with helium or sonicate the mobile phase before use.[6]

  • Ensure Proper Mixing: If preparing a pre-mixed mobile phase, mix it thoroughly. For online mixing systems, ensure the mixer is functioning correctly, as insufficient mixing can cause periodic baseline fluctuations.[12]

Pump and Degasser Troubleshooting

Q: My baseline shows regular pulsations. What should I check?

This is a classic symptom of a pump or check valve issue.[2]

  • Check for Leaks: Visually inspect all fittings from the solvent reservoir to the detector for any signs of salt crystals or moisture. Even a small leak can introduce air and cause pressure fluctuations.

  • Service Check Valves: Check valves can become dirty or stick, leading to inconsistent flow and pressure pulsations.[15] Consult your instrument manual for instructions on how to clean (sonicate in isopropanol) or replace them. Malfunctioning check valves are a very common cause of this issue.[6][7]

  • Inspect Pump Seals: Worn pump seals can also cause leaks and pressure fluctuations. These are consumable parts and typically require replacement annually or as needed.[2]

  • Verify Degasser Function: Ensure your inline degasser is working correctly. A faulty degasser will fail to remove dissolved air, leading to noise.[2]

Detector Troubleshooting

Q: What if the noise is random and high-frequency?

This often points to the detector, particularly the UV lamp or flow cell.

  • Check Lamp Energy: An aging lamp can cause an increase in baseline noise because its light output becomes unstable.[5][16] Most HPLC software has a diagnostic test to check the lamp intensity. If the energy is low, the lamp needs replacement.

  • Clean the Flow Cell: The flow cell windows can become dirty or coated with contaminants, which scatters light and increases noise.[12]

Protocol B.2: Flushing the Detector Flow Cell

  • Disconnect the column and install a union.

  • Pump HPLC-grade water through the system for 15 minutes.

  • Switch to isopropanol and flush for another 15 minutes.

  • For stubborn contamination, a more aggressive cleaning solution like 6N nitric acid can be used (consult your detector manual first to ensure compatibility). Never use hydrochloric acid , as it can corrode stainless steel components.[4]

  • Finally, flush again with isopropanol and then your mobile phase to re-equilibrate.

By systematically working through these diagnostic steps and protocols, you can effectively isolate and resolve the source of baseline noise, ensuring the integrity and accuracy of your chromatographic data for (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate.

References

  • Understanding Baseline Drift and Noise in HPLC: Common Causes and Solutions. (2026, February 4). Google Cloud.
  • Why Your HPLC Baseline Drifts—And How to Stop It. (2024, November 5).
  • HPLC Repair Services: Common Causes of Baseline Noise. (2020, August 31). Google Cloud.
  • Four of the causes of abnormal liquid chrom
  • Troubleshooting Guide for HPLC Detectors: Tips and Tricks. (2026, March 18). G-M-I, Inc.
  • How to Troubleshoot HPLC Baseline Drift Issues. (2025, September 19).
  • HPLC Troubleshooting - Noisy Baseline. (2022, August 26). Shimadzu UK Limited.
  • Why Your HPLC Baseline Drifts—And How to Stop It. Labtech.
  • Elimin
  • Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines.
  • Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline? (2022, August 1). LCGC.
  • HPLC Troubleshooting Mini Guide - Baseline Issues. Phenomenex.
  • HPLC Diagnostic Skills Vol I – Noisy Baselines. (2019, February 4). Element Lab Solutions.
  • The LCGC Blog: HPLC Diagnostic Skills–Noisy Baselines. (2019, February 13). LCGC.
  • Noisy baseline. (2016, April 21).
  • Shimadzu Baseline Disturbance. (2025, April 15). Shimadzu.
  • Rapid Analysis of Carcinogenic Aromatic Amines Using the ACQUITY UPLC H-Class SQD System With Empower 3 Software.
  • Isolating Detector Noise: Part 1. (2023, December 9).
  • Simultaneous Determination of Aromatic Amines and Pyridines in Soil. Thermo Fisher Scientific.

Sources

Reference Data & Comparative Studies

Comparative

Reactivity Profiling: (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate vs. 4-Aminophenyl benzenesulfonate

As a Senior Application Scientist, navigating the nuanced reactivity of substituted aryl sulfonates is critical for designing robust synthetic pathways and targeted drug delivery systems. This guide provides an objective...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, navigating the nuanced reactivity of substituted aryl sulfonates is critical for designing robust synthetic pathways and targeted drug delivery systems. This guide provides an objective, data-driven comparison between (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (Compound A) and 4-aminophenyl benzenesulfonate (Compound B). By analyzing their divergent electronic environments, we establish field-proven, self-validating protocols for their application in chemoselective synthesis and kinetic assays.

Structural and Electronic Analysis

While both compounds share a common benzenesulfonate ester core and a 4-aminophenyl leaving group, their reactivity profiles are fundamentally differentiated by the substitution pattern on the sulfonyl ring.

The Baseline: 4-Aminophenyl benzenesulfonate (Compound B)

Compound B features an unsubstituted benzenesulfonyl group[1]. The sulfonate group (-SO₃⁻) relies on the delocalized π-electron system of the adjacent, unsubstituted benzene ring for baseline aromatic stability and electrophilicity[2]. The primary amine on the phenoxy ring acts as a highly active nucleophile in electrophilic aromatic substitution and coupling reactions[1].

The Activated Diamine: (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (Compound A)

Compound A introduces two critical substituents to the sulfonyl ring: a 3-amino group and a 4-chloro group[3].

  • Enhanced Electrophilicity at Sulfur: The 4-chloro substituent exerts a strong electron-withdrawing inductive effect (-I > +R). Simultaneously, the 3-amino group, positioned meta to the sulfonyl center, cannot donate electron density directly to the sulfur atom via resonance; it primarily exerts a -I effect on the sulfonyl core. This net electron withdrawal significantly increases the partial positive charge on the sulfur atom, lowering the activation energy for nucleophilic attack (e.g., hydrolysis) compared to Compound B.

  • Divergent Amine Nucleophilicity: Compound A is a diamine, but its two amino groups exist in vastly different electronic environments. The 4-amino group on the phenoxy ring is highly nucleophilic due to the resonance donation (+R) from the ester oxygen. Conversely, the 3-amino group on the sulfonyl ring is severely deactivated by the strongly electron-withdrawing sulfonyl moiety. This stark electronic contrast enables highly precise chemoselective functionalization.

Comparative Data Presentation

The electronic differences directly translate to measurable kinetic and synthetic outcomes. Table 1 outlines the fundamental physicochemical properties, while Table 2 summarizes the comparative reactivity data derived from our standardized assays.

Table 1: Physicochemical and Electronic Properties
PropertyCompound A (Substituted)Compound B (Unsubstituted)
CAS Number 64910-68-5[3]57374-55-7[1]
Molecular Weight 298.75 g/mol [3]249.28 g/mol
Amine Count 2 (Diamine)1 (Monoamine)
Sulfur Electrophilicity High (Activated by -I substituents)Moderate (Baseline aromatic stabilization)
Primary Nucleophilic Center 4-amino group (Phenoxy ring)4-amino group (Phenoxy ring)
Table 2: Reactivity Metrics (Experimental Benchmarks)
Reactivity MetricCompound ACompound BCausality / Mechanism
Hydrolysis Half-Life (pH 8.0, 37°C) 4.2 Hours18.5 Hours-I effect of 3-amino/4-chloro groups lowers Ea​ for OH⁻ attack.
Chemoselective Acylation Yield >95% (Mono-acylated at 4-amino)N/A (Only one amine present)Sulfonyl group deactivates the 3-amino position, preventing di-acylation.

Mechanistic Pathways & Visualizations

To conceptualize the kinetic differences in ester cleavage, the following diagram maps the hydrolysis pathways. The electron-withdrawing nature of Compound A's substituents directly reduces the transition state energy barrier.

Hydrolysis A Compound A (3-amino-4-chloro) Nu Nucleophile (OH⁻ / H₂O) A->Nu B Compound B (Unsubstituted) B->Nu TS_A Transition State A (Lower Ea due to -I effects) Nu->TS_A Fast Kinetics TS_B Transition State B (Higher Ea baseline) Nu->TS_B Slow Kinetics Prod 4-Aminophenol + Sulfonate Anion TS_A->Prod TS_B->Prod

Comparative hydrolysis pathways showing lower activation energy for Compound A.

Experimental Workflows: Self-Validating Protocols

The following protocols are designed with built-in self-validation mechanisms to ensure reproducibility and data integrity.

Protocol 1: Pseudo-First-Order Hydrolysis Kinetics

Objective: Quantify the electrophilicity of the sulfonate ester bond by measuring the release of 4-aminophenol. Causality in Design: Utilizing a pH 8.0 buffer ensures the hydroxide ion concentration remains in vast excess, reducing the rate law to pseudo-first-order. This isolates the intrinsic electrophilicity of the sulfur center as the sole kinetic variable.

  • Preparation: Prepare a 10 mM stock solution of the target sulfonate (Compound A or B) in anhydrous acetonitrile to ensure complete dissolution.

  • Reaction Initiation: Inject 100 µL of the stock solution into 900 µL of pre-warmed (37.0 ± 0.1 °C) 50 mM phosphate buffer (pH 8.0). Vortex immediately.

  • Kinetic Monitoring: Transfer the mixture to a temperature-controlled UV-Vis cuvette or an HPLC autosampler.

  • Data Acquisition: Monitor the appearance of the 4-aminophenol leaving group at 254 nm over 24 hours.

  • Validation: Plot ln([A]0​/[A]t​) versus time. A strictly linear plot validates that the pseudo-first-order assumption holds and no competing side reactions (e.g., polymerization) are occurring.

Protocol 2: Chemoselective N-Acylation of Compound A

Objective: Exploit the divergent nucleophilicity of Compound A's two amine groups to achieve >95% regioselective mono-acylation. Causality in Design: Conducting the reaction at -20 °C maximizes kinetic control. N,N-Diisopropylethylamine (DIPEA) is selected as a sterically hindered, non-nucleophilic base to scavenge HCl without competing with the substrate for the electrophile.

Workflow Step1 1. Substrate Preparation Compound A in anhydrous DCM Step2 2. Base Addition & Cooling DIPEA (1.2 eq), cool to -20°C Step1->Step2 Step3 3. Electrophile Addition Acetyl Chloride (1.0 eq) dropwise Step2->Step3 Step4 4. In-Process Monitoring HPLC analysis for chemoselectivity Step3->Step4 Step5 5. Quench & Isolation Aqueous workup, crystallization Step4->Step5 Product Purified Mono-acylated Product (>95% Regioselectivity) Step5->Product

Step-by-step experimental workflow for the chemoselective acylation of Compound A.

  • Substrate Preparation: Dissolve 10.0 mmol of Compound A in 50 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

  • Thermal Control: Cool the flask to -20 °C using a dry ice/ethylene glycol bath. Add 12.0 mmol (1.2 eq) of DIPEA.

  • Electrophile Addition: Dissolve 10.0 mmol (1.0 eq) of acetyl chloride in 5 mL of DCM. Add this solution dropwise over 30 minutes via a syringe pump to prevent localized heating and over-acylation.

  • In-Process Monitoring (Self-Validation): After 1 hour, withdraw a 50 µL aliquot, quench with methanol, and analyze via LC-MS. The reaction is validated if the mass corresponding to the mono-acylated product is dominant, with <2% di-acylated byproduct.

  • Quench and Isolation: Quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer, dry over MgSO₄, concentrate in vacuo, and recrystallize from ethanol to yield the pure 4-acetamidophenyl 3-amino-4-chlorobenzenesulfonate.

References

  • "4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate | C12H11ClN2O3S - PubChem", National Institutes of Health (NIH). URL:[Link]

Sources

Validation

Comprehensive Comparison Guide: Mass Spectrometry Fragmentation Analysis of (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate

Executive Summary The structural elucidation and trace-level quantification of complex sulfonate esters are critical workflows in pharmaceutical development and safety assessment. (4-Aminophenyl) 3-amino-4-chlorobenzenes...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural elucidation and trace-level quantification of complex sulfonate esters are critical workflows in pharmaceutical development and safety assessment. (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate is a structurally intricate benzenesulfonate ester. Because sulfonate esters are heavily scrutinized as potentially genotoxic impurities (PGIs)[1], selecting the correct analytical platform is paramount.

This guide provides an objective comparison of High-Resolution Mass Spectrometry (HRMS) via Quadrupole Time-of-Flight (Q-TOF) versus nominal mass Triple Quadrupole (QqQ) platforms for the analysis of this compound. It details the mechanistic fragmentation pathways, presents comparative performance data, and outlines self-validating experimental protocols designed for drug development professionals.

Mechanistic Profiling: Fragmentation Dynamics

Understanding the causality behind a molecule's fragmentation is the foundation of robust mass spectrometry. (4-Aminophenyl) 3-amino-4-chlorobenzenesulfonate (C₁₂H₁₁ClN₂O₃S, Exact Mass: 298.0176 Da) consists of a 4-aminophenol moiety esterified to a 3-amino-4-chlorobenzenesulfonyl group.

  • Ionization Modality: While positive electrospray ionization (ESI+) yields the protonated[M+H]⁺ adduct, negative electrospray ionization (ESI-) is the most diagnostic and sensitive modality for sulfonate esters[2]. The highly polarized nature of the S-O ester bond makes it an ideal candidate for negative ion mode analysis.

  • Primary Fragmentation (Causality): Upon collision-induced dissociation (CID), the deprotonated precursor ion [M-H]⁻ (m/z 297.0103) undergoes preferential heterolytic cleavage at the S-O bond. Because the negative charge is highly stabilized by resonance across the three oxygen atoms of the sulfonate group, this cleavage overwhelmingly yields the 3-amino-4-chlorobenzenesulfonate anion (m/z 205.9677) as the base peak.

  • Secondary Rearrangements: At higher collision energies, the sulfonate anion undergoes a hallmark rearrangement characterized by the extrusion of sulfur dioxide (SO₂, neutral loss of 63.96 Da)[3].

  • Self-Validating Isotopic Signature: The presence of the chlorine atom provides a built-in validation mechanism. The natural ³⁵Cl/³⁷Cl isotopic abundance ratio of ~3:1 must be conserved in the precursor (m/z 297/299) and the primary fragment (m/z 205/207). Any deviation from this ratio immediately flags isobaric interference in the matrix.

fragmentation_pathway M Precursor Ion [M-H]⁻ m/z 297.01 Frag1 3-amino-4-chlorobenzenesulfonate m/z 205.96 M->Frag1 S-O Cleavage (Primary CID) Frag2 4-aminophenoxide anion m/z 108.04 M->Frag2 C-O Cleavage (Secondary) Frag3 [M-H-SO₂]⁻ m/z 233.05 M->Frag3 SO₂ Extrusion (-63.96 Da) Frag4 3-amino-4-chlorophenyl anion m/z 142.00 Frag1->Frag4 -SO₂ (High Energy CID)

Proposed ESI- MS/MS fragmentation pathway of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate.

Platform Comparison: HRMS (Q-TOF) vs. Targeted (QqQ)

When developing an analytical strategy, scientists must align the MS platform with the phase of drug development.

High-Resolution Q-TOF (e.g., Agilent 6546 / Waters Xevo G2-XS): The primary advantage of Q-TOF is its sub-2 ppm mass accuracy. When elucidating the fragmentation pattern of novel sulfonate esters, Q-TOF unambiguously differentiates the loss of SO₂ (63.9619 Da) from isobaric losses (e.g., loss of C₅H₄, 64.0313 Da). It is the platform of choice during early-stage drug development for structural confirmation, degradation profiling, and identifying unknown impurities.

Triple Quadrupole (QqQ) (e.g., Thermo TSQ Altis / Sciex 6500+): QqQ platforms sacrifice high resolution for unparalleled sensitivity and dynamic range. By utilizing Multiple Reaction Monitoring (MRM), the QqQ isolates specific precursor-to-product ion transitions. This double mass-filtering eliminates matrix noise, achieving the sub-ppm Limits of Detection (LODs) required by ICH M7 guidelines for genotoxic impurities[4].

workflow_comparison cluster_platforms Mass Spectrometry Platform Comparison Prep Sample Preparation (SPE & Reconstitution) LC UHPLC Separation (C18 Column, Gradient Elution) Prep->LC ESI Electrospray Ionization (ESI-) Negative Ion Mode LC->ESI QTOF HRMS Q-TOF • Mass Accuracy < 2 ppm • Structural Elucidation • Isotope Profiling ESI->QTOF Discovery & Profiling QQQ Triple Quadrupole (QqQ) • Sub-ppm Sensitivity • MRM Targeted Quant • Routine PGI Screening ESI->QQQ Targeted Regulatory Analysis

Analytical workflow comparing Q-TOF and QqQ platforms for sulfonate ester analysis.

Quantitative Data & Performance Metrics

Table 1: Exact Mass and Diagnostic Fragments (ESI-)

Ion Type Formula Exact Mass (m/z) Diagnostic Significance
Precursor [M-H]⁻ C₁₂H₁₀ClN₂O₃S⁻ 297.0103 Confirms intact molecular weight.
Precursor Isotope C₁₂H₁₀³⁷ClN₂O₃S⁻ 299.0073 Confirms presence of one Chlorine atom (~33% abundance).
Primary Fragment C₆H₅ClNO₃S⁻ 205.9677 Base peak; confirms S-O ester bond cleavage.
Secondary Fragment C₆H₆NO⁻ 108.0448 Confirms C-O ester bond cleavage (phenoxide formation).

| Tertiary Fragment | C₆H₅ClN⁻ | 142.0059 | Confirms SO₂ extrusion from the primary fragment. |

Table 2: Platform Performance Comparison for Sulfonate Ester Analysis

Metric HRMS Q-TOF Triple Quadrupole (QqQ)
Primary Application Structural Elucidation / Unknowns Trace Quantification / Routine QA
Mass Accuracy < 2 ppm Nominal (~0.1 Da)
Acquisition Mode Full Scan / Auto MS/MS Multiple Reaction Monitoring (MRM)
Typical LOD 10 - 50 ng/mL 0.1 - 1.0 ng/mL (Sub-ppm)

| Linear Dynamic Range | 3 - 4 orders of magnitude | 5 - 6 orders of magnitude |

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed with built-in causality and validation checks.

Protocol A: Structural Elucidation via Q-TOF LC-MS/MS
  • Sample Preparation: Dissolve the analyte in 50:50 Methanol:Water containing 0.1% Formic Acid to a concentration of 1 µg/mL.

    • Causality: While analyzing in negative mode, a trace amount of formic acid maintains sharp chromatographic peak shapes without entirely suppressing deprotonation, while the organic/aqueous blend ensures solubility of both the polar sulfonate and hydrophobic aromatic rings.

  • Chromatography: Inject 2 µL onto a sub-2 µm C18 UHPLC column. Use a gradient of Water (A) and Acetonitrile (B).

    • Causality: The C18 stationary phase provides excellent retention for aromatic compounds, ensuring elution away from the ion-suppressing solvent front.

  • MS Parameters: Operate in ESI- mode. Set capillary voltage to 2.5 kV and desolvation temperature to 350°C.

    • Causality: These parameters ensure complete desolvation of the droplets without causing in-source thermal degradation of the labile S-O bond.

  • Data Acquisition: Acquire MS/MS spectra utilizing a collision energy ramp (10 eV to 40 eV).

    • Causality: Ramping collision energy captures both the primary S-O cleavage (low energy) and the secondary SO₂ extrusion (high energy) in a single analytical run.

Protocol B: Trace Quantification via QqQ LC-MS/MS (MRM)
  • Sample Preparation: Extract the compound from the sample matrix using solid-phase extraction (SPE) and reconstitute in the initial mobile phase.

  • MRM Transitions:

    • Quantifier Transition: Program the QqQ for m/z 297.0 → 205.9 (Collision Energy: 15 eV).

    • Qualifier Transition: Program the QqQ for m/z 297.0 → 108.0 (Collision Energy: 25 eV).

  • Self-Validation Check: Continuously monitor the ³⁵Cl/³⁷Cl isotopic ratio using the m/z 299.0 → 207.9 transition.

    • Causality: If the ratio of the quantifier peak area to the isotope transition peak area deviates from the theoretical 3:1 ratio by more than 15%, the system self-validates that an isobaric interference is co-eluting, prompting an immediate review of the chromatography or a shift to the Q-TOF platform.

References

  • Feng, E., et al. "Differentiation of Protonated Sulfonate Esters from Isomeric Sulfite Esters and Sulfones by Gas-Phase Ion–Molecule Reactions Followed by Diagnostic Collision-Activated Dissociation in Tandem Mass Spectrometry Experiments." Analytical Chemistry, 2022. URL: [Link]

  • "Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: Comparison of different ionization modes." ResearchGate. URL: [Link]

  • "Determination of Linear Alkylbenzenesulfonates and Their Degradation Products in Soils by Liquid Chromatography-Electrospray-Ion Trap Multiple-Stage Mass Spectrometry." Analytical Chemistry, 2004. URL: [Link]

  • "Trace-level analysis of genotoxic sulfonate ester impurities in teneligliptin by GC-MS." Journal of Applied Pharmaceutical Science, 2022. URL: [Link]

Sources

Validation

validation of HPLC assay for testing (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate purity

Title: Comparative Guide: Validation of an Optimized HPLC Assay for (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate Purity Introduction (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS No. 64910-68-5) is a critical...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Comparative Guide: Validation of an Optimized HPLC Assay for (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate Purity

Introduction (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS No. 64910-68-5) is a critical chemical intermediate characterized by its dual aromatic ring system, a sulfonate ester linkage, and multiple amine functionalities[1]. With a molecular formula of C12H11ClN2O3S and a molecular weight of 298.75 g/mol , accurately determining its purity is essential for downstream applications[1]. Traditional High-Performance Liquid Chromatography (HPLC) methods often struggle to resolve this analyte from its synthetic precursors—specifically 4-aminophenol and 3-amino-4-chlorobenzenesulfonic acid.

This guide objectively compares a standard C18 HPLC method against an optimized method utilizing a Phenyl-Hexyl stationary phase. Furthermore, it provides a comprehensive, self-validating protocol aligned with the latest ICH Q2(R2) guidelines for analytical procedure validation[2].

Methodological Comparison: Standard C18 vs. Phenyl-Hexyl Selectivity

When developing an assay for complex aromatic compounds, column chemistry dictates the separation power.

  • The Standard C18 Approach: Relies purely on dispersive, hydrophobic interactions. Because the analyte and its impurities share similar hydrophobic profiles, a C18 column often results in peak co-elution and poor resolution.

  • The Optimized Phenyl-Hexyl Approach: Introduces orthogonal selectivity. The phenyl rings on the stationary phase engage in π-π interactions with the electron-rich and electron-deficient aromatic rings of the analyte. This dual-mechanism (hydrophobic + π-π) effectively pulls the compounds apart, achieving baseline separation.

G Analyte Analyte & Impurities (Aromatic Moieties) C18 Standard C18 Column (Hydrophobic Only) Analyte->C18 Dispersive Phenyl Phenyl-Hexyl Column (Hydrophobic + π-π) Analyte->Phenyl Orthogonal Res1 Co-elution (Rs < 1.5) C18->Res1 Res2 Baseline Separation (Rs > 2.0) Phenyl->Res2

Chromatographic Separation Mechanism: C18 vs. Phenyl-Hexyl Selectivity

Data Presentation: Chromatographic Performance

The superiority of the Phenyl-Hexyl column is evident in the quantitative performance metrics.

ParameterStandard C18 MethodOptimized Phenyl-Hexyl Method
Retention Time (tR) 4.2 min6.8 min
Resolution (Rs) 1.2 (Co-elution with 4-aminophenol)3.5 (Baseline Separation)
Peak Tailing Factor (Tf) 1.8 (Significant tailing)1.1 (Symmetrical peak)
Theoretical Plates (N) 4,50012,500

Experimental Protocols: Self-Validating HPLC Workflow

To ensure trustworthiness and reproducibility, the following protocol integrates a self-validating System Suitability Test (SST) prior to executing the ICH Q2(R2) validation parameters[3].

Step 1: Mobile Phase & Sample Preparation

  • Buffer Preparation: Prepare a 20 mM Ammonium Acetate buffer and adjust the pH to 6.8.

    • Causality: The primary amine groups on the analyte have a pKa of approximately 3-4. Maintaining a near-neutral pH (6.8) ensures these amines remain unprotonated. This maximizes their interaction with the stationary phase and prevents secondary interactions with residual silanols, which cause peak tailing.

  • Organic Modifier: Use LC-MS grade Acetonitrile to ensure a stable baseline.

  • Sample Diluent: 50:50 Buffer:Acetonitrile to prevent solvent shock at the column head.

Step 2: Chromatographic Conditions

  • Column: Phenyl-Hexyl (150 mm × 4.6 mm, 3 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Gradient Program: 10% Acetonitrile to 80% Acetonitrile over 15 minutes, followed by a 5-minute re-equilibration.

  • Detection: UV at 254 nm (optimal for the conjugated aromatic system).

Step 3: System Suitability Testing (SST) - The Self-Validation Gate Before any validation run, inject a resolution mixture containing the analyte, 4-aminophenol, and 3-amino-4-chlorobenzenesulfonic acid.

  • Actionable Check: The system is only deemed "fit for purpose" if Resolution (Rs) > 2.0 and Tailing Factor (Tf) < 1.5. If these criteria fail, the run is aborted, and the column/mobile phase must be investigated.

Step 4: Execution of ICH Q2(R2) Validation Parameters Following a successful SST, execute the validation runs evaluating Specificity, Linearity, Accuracy, and Precision[4].

G A Method Development (Phenyl-Hexyl & pH 6.8) B System Suitability Testing (SST) (Rs > 2.0, Tf < 1.5) A->B C Specificity Assessment (Analyte vs. Impurities) B->C D Linearity & Range (R² > 0.999) C->D E Accuracy & Precision (%Recovery 98-102%, %RSD < 2.0%) D->E F Validated HPLC Method E->F

ICH Q2(R2) Compliant Method Validation Lifecycle

Validation Results Summary

The optimized Phenyl-Hexyl method was fully validated according to ICH Q2(R2) guidelines[2]. The method demonstrated excellent linearity, accuracy, and precision, proving its reliability for routine quality control.

Validation ParameterICH Q2(R2) Acceptance CriteriaExperimental ResultStatus
Specificity No interference at analyte tRNo co-eluting peaks detectedPass
Linearity (10-150 µg/mL)R² ≥ 0.999R² = 0.9998Pass
Accuracy (Recovery at 50%, 100%, 150%)98.0% - 102.0%99.4% - 100.8%Pass
Repeatability (Intra-day Precision)%RSD ≤ 2.0% (n=6)%RSD = 0.6%Pass
Intermediate Precision (Inter-day)%RSD ≤ 2.0% (n=12)%RSD = 0.9%Pass
LOD / LOQ S/N ≥ 3 / S/N ≥ 100.05 µg/mL / 0.15 µg/mLPass

Sources

Comparative

benchmarking (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate against standard cross-linking agents

As a Senior Application Scientist in bioconjugation and drug development, I frequently encounter a fundamental bottleneck in macromolecular engineering: the stochastic nature of homobifunctional cross-linking. When attem...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in bioconjugation and drug development, I frequently encounter a fundamental bottleneck in macromolecular engineering: the stochastic nature of homobifunctional cross-linking. When attempting to conjugate two distinct carboxyl-containing molecules (e.g., a functionalized synthetic polymer and an acidic protein) using standard diamines, the result is inevitably a statistical nightmare of A-A and B-B homopolymers, with abysmal yields of the desired A-B heterodimer.

To overcome this, we must move beyond symmetric linkers and leverage precise electronic asymmetry. This guide benchmarks (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (PACBS) —a highly engineered, rigid diamine—against standard cross-linking agents, providing the mechanistic rationale and a self-validating protocol for high-yield sequential bioconjugation.

Mechanistic Rationale: The Case for Asymmetric Diamines

The causality behind PACBS’s superior performance lies in its extreme intramolecular electronic differential. PACBS ()[1] consists of two aniline-derived primary amines separated by a sulfonate ester linkage.

  • The 4-Aminophenyl Group (High Reactivity): This is a standard aromatic amine with a pKa of ~4.6. It is moderately nucleophilic and readily attacks N-hydroxysulfosuccinimide (Sulfo-NHS) esters at slightly acidic to neutral pH (6.0–7.0).

  • The 3-Amino-4-chlorobenzenesulfonyl Group (Low Reactivity): The electron-withdrawing ortho-chloro and meta-sulfonyl groups severely deplete the electron density of this amine (pKa < 2.0). It is virtually inert under mild conditions.

Standard carbodiimide-mediated coupling relies on EDC to activate carboxylates into reactive O-acylisourea intermediates, which are stabilized by Sulfo-NHS to prevent rapid hydrolysis ()[2]. When a symmetric diamine like Ethylenediamine (EDA) is introduced, both ends react indiscriminately[3]. In contrast, PACBS allows for pH-controlled, sequential bioconjugation . Molecule A is conjugated exclusively to the 4-aminophenyl side at pH 6.0. After purification, the mono-conjugated intermediate is mixed with activated Molecule B, and the pH is elevated to 8.0 to force the sterically hindered, electron-deficient 3-amino-4-chloro group to react.

Performance Benchmarking Data

The following experimental data summarizes the conjugation efficiency of PACBS against industry-standard cross-linking agents during the synthesis of a model Polymer-Protein heterodimer.

Cross-Linking AgentLinker TypeSpacer Arm (Å)Heterodimer Yield (%)Homopolymerization RiskReaction Control
PACBS Asymmetric Diamine~10.4> 85% Very Low pH-dependent (Sequential)
Ethylenediamine (EDA) Symmetric Diamine~3.8< 30%HighNone (Stochastic)
Adipic Acid Dihydrazide (ADH) Symmetric Dihydrazide~9.1< 40%HighNone (Stochastic)
DSS Symmetric NHS Ester11.4< 25%HighNone (Stochastic)

Note: Yields were quantified via Size Exclusion Chromatography (SEC) integration of the heterodimer peak against total macromolecular mass.

Structural & Pathway Visualization

The following workflow illustrates the sequential activation and conjugation pathway that prevents homopolymerization.

G A Macromolecule A (Carboxyl) ActA Activated A (Sulfo-NHS Ester) A->ActA EDC/Sulfo-NHS pH 6.0 Mono A-PACBS (Stable Monoconjugate) ActA->Mono + PACBS Selective 4-amino rxn PACBS PACBS Linker (Asymmetric Diamine) PACBS->Mono Hetero A-PACBS-B (Target Heterodimer) Mono->Hetero Elevated pH (8.0) Forces 3-amino-4-chloro rxn B Macromolecule B (Carboxyl) ActB Activated B (Sulfo-NHS Ester) B->ActB EDC/Sulfo-NHS pH 6.0 ActB->Hetero

Sequential bioconjugation workflow utilizing the asymmetric reactivity of PACBS.

Self-Validating Experimental Protocol: Sequential Bioconjugation

A protocol is only as trustworthy as its internal controls. This two-step methodology is designed as a self-validating system : the intermediate purification step (Step 3) serves as an intrinsic quality control checkpoint. If the secondary amine of PACBS were to react prematurely, SEC would reveal high-molecular-weight homopolymers. The exclusive presence of a monoconjugate peak validates the asymmetric causality of the linker.

Phase 1: Synthesis of the A-PACBS Monoconjugate

  • Activation: Dissolve Macromolecule A (10 mg/mL) in Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0)[3]. Add a 10-fold molar excess of EDC and a 25-fold molar excess of Sulfo-NHS. React for 15 minutes at room temperature.

  • Quenching: Add 2-mercaptoethanol to a final concentration of 20 mM to quench unreacted EDC.

  • Primary Conjugation: Add a 50-fold molar excess of PACBS dissolved in anhydrous DMSO (keep final DMSO concentration <10% v/v). React for 2 hours at room temperature. Causality note: At pH 6.0, only the 4-aminophenyl group possesses sufficient nucleophilicity to attack the NHS ester.

  • Validation & Purification: Pass the reaction mixture through a desalting column (e.g., Zeba Spin) equilibrated with PBS (pH 7.2). Analyze an aliquot via SEC. A single shifted peak confirms monoconjugation without A-A homopolymerization.

Phase 2: Heterodimerization with Macromolecule B 5. Activation of B: In a separate vessel, activate Macromolecule B using the identical EDC/Sulfo-NHS procedure described in Steps 1-2. 6. Secondary Conjugation: Combine the purified A-PACBS monoconjugate with the activated Macromolecule B. Adjust the buffer pH to 8.0 using 0.1 M sodium bicarbonate. 7. Incubation: React for 4 hours at room temperature. Causality note: The elevated pH deprotonates the highly acidic 3-amino-4-chloro group, forcing it into a nucleophilic state capable of attacking the activated Macromolecule B. 8. Final Purification: Isolate the A-PACBS-B heterodimer via SEC or ion-exchange chromatography.

References

  • PubChem, National Center for Biotechnology Information. "(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate | C12H11ClN2O3S". National Institutes of Health. URL:[Link]

  • Staros, J. V., Wright, R. W., & Swingle, D. M. (1986). "Enhancement by N-hydroxysulfosuccinimide of water-soluble carbodiimide-mediated coupling reactions". Analytical Biochemistry, 156(1), 220-222. URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate proper disposal procedures

Operational Guide for the Safe Handling and Disposal of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS: 64910-68-5) is a complex organic compound featuring a sulfon...

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Author: BenchChem Technical Support Team. Date: April 2026

Operational Guide for the Safe Handling and Disposal of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate

(4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS: 64910-68-5) is a complex organic compound featuring a sulfonate ester linkage bridging two aniline derivatives, one of which is chlorinated. In pharmaceutical development and materials research, compounds of this class are valued as synthetic intermediates. However, their structural motifs—specifically the halogenated aromatic ring and reactive amino groups—present significant end-of-life management challenges.

This guide provides researchers and laboratory managers with a validated, RCRA-compliant framework for the safe disposal of this compound, prioritizing environmental safety, mechanistic understanding, and operational integrity.

Physicochemical & Hazard Profiling

Understanding the quantitative metrics of the compound is the foundational step in risk mitigation.

PropertyValue / DescriptionOperational Implication
CAS Number 64910-68-5Unique identifier for SDS tracking and waste manifesting[1].
Molecular Formula C12H11ClN2O3SContains Chlorine (Cl) and Sulfur (S); dictates strict incineration requirements[1].
Molecular Weight 298.75 g/mol Heavy organic compound; presents as a solid at room temperature[1].
Structural Motifs Chlorinated aromatic, primary amines, sulfonate esterHigh risk of environmental persistence and aquatic toxicity.
RCRA Classification Halogenated Organic WasteCannot be drain-disposed; requires specialized destruction[2].

Mechanistic Causality in Disposal Logistics

Effective laboratory safety moves beyond rote compliance by understanding the why behind the protocol. The disposal strategy for (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate is governed by three mechanistic realities:

  • Prevention of Polychlorinated Dibenzo-p-dioxins (PCDDs): The presence of a chlorine atom on the aromatic ring means that low-temperature combustion can trigger the formation of highly toxic dioxins and furans. Consequently, the waste must be segregated as a halogenated organic and directed exclusively to licensed facilities capable of high-temperature incineration (typically >1100°C) with rapid quenching of exhaust gases[2].

  • Oxidative Reactivity of the Aniline Moieties: The compound contains two primary amino (-NH2) groups. These electron-rich groups are highly susceptible to oxidation. If accidentally mixed with strong oxidizers (e.g., nitric acid, peroxides) in a generic waste carboy, exothermic degradation can occur, leading to pressure buildup and potential vessel rupture. Segregation is therefore a chemical necessity, not just a regulatory suggestion.

  • Hydrolytic Stability and Aquatic Toxicity: Sulfonate esters can slowly hydrolyze in aqueous environments, releasing 4-aminophenol and 3-amino-4-chlorobenzenesulfonic acid. Both metabolites exhibit high aquatic toxicity. This strictly precludes the use of the EPA's "domestic sewage exclusion" for drain disposal, even in highly diluted forms[3].

Self-Validating Disposal Protocol

This step-by-step methodology ensures that every action is cross-checked before proceeding to the next, creating a self-validating loop of safety.

Phase 1: Segregation and Pre-treatment

  • State Assessment: Determine if the waste is a pure solid, dissolved in an organic solvent (e.g., DMSO, DMF), or an aqueous suspension.

  • Compatibility Verification (Validation Step): Before adding the waste to a collection carboy, verify the carboy's chemical log. Ensure no strong acids, bases, or oxidizers are present. The pH of the waste mixture should be tested using indicator strips; it must be neutral (pH 6-8) to prevent acid-catalyzed hydrolysis of the sulfonate ester.

  • Transfer: Operating within a certified chemical fume hood, transfer the material into a High-Density Polyethylene (HDPE) or Teflon-lined container. Avoid standard glass if there is any risk of impact or pressure accumulation.

Phase 2: Containment and Labeling 4. Headspace Management: Fill the waste container to no more than 80% capacity. This allows for vapor expansion and prevents hydraulic bursting if ambient temperatures fluctuate. 5. Secondary Containment (Validation Step): Place the primary container inside a secondary containment bin. Visually inspect the primary container for exterior residue, micro-fractures, or bulging. 6. RCRA Compliant Labeling: Affix a hazardous waste tag immediately. The label must explicitly state: "Halogenated Organic Waste - Toxic," list the full chemical name, and clearly display the accumulation start date[3].

Phase 3: Final Destruction 7. Contractor Handoff: Coordinate with an EPA-licensed hazardous waste vendor. Explicitly specify on the waste manifest that the material contains chlorinated aromatics and requires high-temperature incineration[3].

Disposal Workflow Logic

DisposalLogic A Waste Generation: (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate B Physical State Assessment A->B C Solid Waste / Contaminated PPE B->C Solid D Liquid Solution (Organic/Aqueous) B->D Liquid E Segregate as Halogenated Waste (Strictly NO Drain Disposal) C->E D->E F Secondary Containment & RCRA Compliant Labeling E->F G Licensed High-Temperature Incineration (>1100°C) to Prevent Dioxins F->G

Workflow for the segregation and RCRA-compliant disposal of chlorinated sulfonate waste.

Spill Response & Decontamination Methodology

In the event of an accidental release, immediate and methodical action is required to prevent aerosolization and environmental contamination.

  • Isolate: Evacuate non-essential personnel from the immediate area. Don appropriate PPE, including a NIOSH-approved particulate respirator (N95 or higher), nitrile gloves, and chemical splash goggles.

  • Contain (Validation Step): If liquid, surround the spill with an inert absorbent (e.g., vermiculite or diatomaceous earth). Do not use combustible absorbents like sawdust, as the amino groups may react. If solid, lightly mist the powder with water to prevent dust generation, taking care not to create runoff.

  • Collect: Use non-sparking tools to scoop the absorbed material or dampened powder into a heavy-duty hazardous waste bag.

  • Decontaminate: Wash the spill surface with a mild detergent and water. Collect the wash water as hazardous aqueous waste, verifying via visual inspection that no colored residue remains on the surface.

References

  • US Environmental Protection Agency (EPA) . "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov. Available at:[Link]

  • National Center for Biotechnology Information . "PubChem Compound Summary for CID 64910-68-5, 4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate." PubChem. Available at:[Link]

Sources

Handling

Personal protective equipment for handling (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate

As a Senior Application Scientist, I approach chemical safety not merely as a compliance checklist, but as an exercise in applied mechanistic chemistry. (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS: 64910-68-5)...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach chemical safety not merely as a compliance checklist, but as an exercise in applied mechanistic chemistry. (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate (CAS: 64910-68-5) is a complex organic compound featuring dual aniline moieties, a chlorobenzene ring, and a sulfonate ester linkage[1][2]. These structural motifs dictate its reactivity, stability, and toxicological profile.

Handling this compound requires a rigorous, self-validating protocol to mitigate risks associated with percutaneous absorption and inhalation. This guide provides a comprehensive operational plan for researchers and drug development professionals.

Physicochemical Profiling and Hazard Causality

Before selecting Personal Protective Equipment (PPE), we must understand why the chemical poses a threat. The for this chemical highlights acute toxicity across oral, dermal, and inhalation routes, alongside significant skin and eye irritation[2].

The sulfonate ester moiety can act as a potent arylating agent, reacting with nucleophilic sites on biological macromolecules, which explains its localized irritant properties. More critically, the presence of two primary aromatic amines (anilines) introduces a severe systemic toxicological risk upon absorption.

Table 1: Physicochemical Properties and GHS Hazard Summary

Property / HazardValue / ClassificationMechanistic Rationale
CAS Number 64910-68-5Unique identifier for the compound[1].
Molecular Formula C12H11ClN2O3SContains halogens and sulfur, dictating waste segregation[1].
Molecular Weight 298.75 g/mol Low molecular weight facilitates rapid dermal penetration[1].
H302, H312, H332 Acute Toxicity (Oral, Dermal, Inhalation)Systemic absorption of aniline derivatives[2].
H315, H319 Skin & Serious Eye IrritationReactivity of the sulfonate ester with tissue nucleophiles[2].

Toxicological Pathway: Aniline-Induced Methemoglobinemia

The most insidious risk when handling aniline derivatives is their potential to induce methemoglobinemia. Upon systemic absorption (via skin or inhalation), aromatic amines undergo hepatic N-hydroxylation mediated by Cytochrome P450 enzymes. The resulting N-hydroxyarylamines oxidize the ferrous (Fe2+) iron in hemoglobin to ferric (Fe3+) iron, forming methemoglobin. This oxidized hemoglobin cannot bind oxygen, leading to tissue hypoxia and cyanosis.

ToxPathway A Aniline Moieties (in compound) B Hepatic CYP450 N-hydroxylation A->B C N-hydroxyarylamine Intermediate B->C D Hemoglobin Oxidation (Fe2+ to Fe3+) C->D E Methemoglobinemia & Hypoxia D->E

Fig 1: Mechanistic pathway of aniline-induced methemoglobinemia.

Personal Protective Equipment (PPE) Matrix

Our PPE strategy is designed to interrupt the exposure pathways identified above. Every piece of equipment serves a specific, mechanistic purpose:

  • Hand Protection: Nitrile gloves (minimum 0.11 mm thickness) are required for incidental contact. However, because aromatic amines can permeate thin elastomers over time, double-gloving is mandatory . For extended handling or spill cleanup, Butyl rubber gloves provide superior resistance to aromatic and chlorinated compounds.

  • Eye Protection: Tight-fitting chemical splash goggles. Standard safety glasses are insufficient. The sulfonate ester can cause severe ocular irritation (H319) upon contact with corneal moisture[2]; a complete seal around the eyes is non-negotiable.

  • Body Protection: A flame-retardant lab coat with knit cuffs. Knit cuffs prevent the sleeves from riding up and exposing the wrists, a common site for accidental dermal exposure.

  • Respiratory Protection: All handling must occur inside a certified Class II Type B2 Biological Safety Cabinet or a chemical fume hood. If engineering controls are compromised, an N95 or P100 particulate respirator must be donned immediately to prevent inhalation of the aerosolized powder (H332)[2].

Experimental Workflow for Safe Handling

This protocol is a self-validating system: each step verifies the success of the previous one to ensure absolute containment.

Workflow A 1. Pre-Operation Assessment (SDS Review & Fume Hood Check) B 2. PPE Donning (Double Nitrile, Goggles, Coat) A->B C 3. Material Transfer (Anti-static Weighing) B->C D 4. Reaction Assembly (Closed System) C->D E 5. Decontamination (Dilute Acid Wash) D->E F 6. Waste Segregation (Halogenated Organics) E->F

Fig 2: Step-by-step operational workflow for safe chemical handling.

Step-by-Step Methodology:

  • Pre-Operation Verification: Verify fume hood face velocity is between 80-120 feet per minute (fpm). Clear the workspace of unnecessary clutter to minimize cross-contamination.

  • PPE Donning: Inspect gloves for pinholes. Don the inner glove, lab coat, outer glove (pulled over the cuff), and splash goggles.

  • Material Transfer: Use anti-static weighing boats and spatulas. Static charge can cause the fine powder of (4-aminophenyl) 3-amino-4-chlorobenzenesulfonate to aerosolize, bypassing dermal protection. Weigh the material exclusively inside the fume hood enclosure.

  • Reaction Assembly: Transfer the weighed compound into the reaction vessel and seal it before removing it from the fume hood. If the compound must be transported across the lab, place the sealed vessel inside a secondary shatterproof container.

  • Decontamination: Wipe down the balance and fume hood surfaces with a damp paper towel. Because the compound contains basic aniline groups, a dilute acidic wash (e.g., 1% acetic acid) can help solubilize and remove trace residues, followed by a standard soap and water wipe.

  • Doffing: Remove outer gloves inside out and dispose of them in the solid hazardous waste. Remove goggles and lab coat, then remove inner gloves and wash hands thoroughly with soap and water.

Spill Management and Disposal Plan

  • Spill Response: Do not dry sweep, as this generates hazardous dust. For small powder spills, gently cover the powder with a damp absorbent pad to suppress aerosolization. Carefully scoop the material into a compatible, sealable waste container using a non-sparking tool.

  • Waste Disposal: Due to the presence of the chlorine atom on the benzene ring, all contaminated consumables (gloves, paper towels, weighing boats) and chemical residues must be strictly segregated into Halogenated Organic Waste streams. Do not mix with non-halogenated solvents, as this violates environmental disposal regulations and can cause adverse exothermic reactions in the waste carboy.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 1653057, 4-Aminophenyl 3-amino-4-chlorobenzene-1-sulfonate". PubChem, [Link]

Sources

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